1-Hexanol, 6-bromo-, acetate

• CAS: 8052-41-3

Core Science & Biosynthesis

1-Hexanol, 6-bromo-, acetate (6-Bromohexyl Acetate): A Bifunctional Linchpin in Advanced Chemical Synthesis and Drug Development

Executive Summary & Structural Causality

1-Hexanol, 6-bromo-, acetate (commonly referred to as 6-bromohexyl acetate) is a highly versatile, bifunctional aliphatic building block. Characterized by a six-carbon hydrophobic spacer flanked by an electrophilic bromide and a protected primary alcohol (acetate), this molecule has become a cornerstone reagent in modern medicinal chemistry, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs), lipid nanoparticles (LNPs), and complex macrocyclic fragrances[1].

The strategic value of 6-bromohexyl acetate lies in its orthogonal reactivity [1]. The terminal bromide acts as an exceptional leaving group for nucleophilic aliphatic substitution ( SN​2 ) reactions, allowing for the rapid alkylation of amines, phenols, or thiols. Conversely, the acetate moiety serves as a robust protecting group that remains stable under the mildly basic conditions typically used for alkylation, yet can be easily hydrolyzed back to a reactive primary alcohol when subsequent functionalization is required[1].

Table 1: Physicochemical Profiling

Understanding the baseline physicochemical properties of 6-bromohexyl acetate is critical for predicting its behavior in biphasic reaction systems and during chromatographic purification[2],[3].

Parameter	Value / Description
CAS Registry Number	68797-94-4
Molecular Formula	C8​H15​BrO2​
Molecular Weight	223.11 g/mol
SMILES String	CC(=O)OCCCCCCBr
Boiling Point	78–80 °C (at 3 mm Hg)
Topological Polar Surface Area (TPSA)	26.3 Ų
LogP (Computed)	2.7

Mechanistic Role in Advanced Therapeutics

In the realm of targeted protein degradation, the length and chemical nature of the linker connecting the E3 ligase ligand to the target protein ligand dictate the PROTAC's efficacy. The six-carbon aliphatic chain of 6-bromohexyl acetate provides an optimal balance of lipophilicity and spatial flexibility. It is long enough to prevent steric clashing between the two recruited proteins, yet short enough to avoid excessive entropic penalties during ternary complex formation.

The workflow below illustrates the logical progression of utilizing 6-bromohexyl acetate in the assembly of a PROTAC linker system.

Caption: Logical workflow of 6-bromohexyl acetate in PROTAC linker assembly.

Self-Validating Synthesis Protocols

The synthesis of 6-bromohexyl acetate is most efficiently achieved via the acid-catalyzed acetylation of 6-bromo-1-hexanol[3]. This method is preferred over the bromoacetylation of 1,6-hexanediol when high regiochemical purity is required, as it avoids the formation of di-brominated or di-acetylated side products[4].

Table 2: Comparative Synthesis Pathways

Data reflects typical product distributions prior to final purification[4].

Synthesis Pathway	Crude Yield	Final Purity (Post-Distillation)	Primary Byproducts
Acetylation of 6-Bromo-1-hexanol	>92%	>98%	Acetic acid (removed via wash)
Bromoacetylation of 1,6-Hexanediol	~88%	>98%	1,6-Dibromohexane (<1%), Diacetate (<1%)

Protocol 1: Acid-Catalyzed Acetylation of 6-Bromo-1-hexanol

This protocol is designed as a self-validating system. The causality behind the reagent selection and the built-in analytical checkpoints ensure that the operator can verify success at each stage[3],[5].

1. Reaction Setup & Causality:

• Action: In a rigorously dried round-bottom flask equipped with a reflux condenser, combine 1.0 equivalent of 6-bromo-1-hexanol with 1.2 equivalents of acetic anhydride. Add a catalytic amount (0.05 eq) of concentrated sulfuric acid ( H2​SO4​ ).

• Causality: Acetic anhydride is utilized instead of glacial acetic acid to drive the reaction to completion thermodynamically without generating water, which would otherwise require a Dean-Stark apparatus to remove. The H2​SO4​ protonates the carbonyl oxygen of the anhydride, drastically increasing its electrophilicity and accelerating the reaction rate.

2. Execution & In-Process Validation:

• Action: Heat the mixture to a gentle reflux (approx. 100 °C) for 2 hours[4].

• Validation Checkpoint (TLC): Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: 9:1 Hexanes/Ethyl Acetate). The starting alcohol will appear as a polar spot (lower Rf​ ), while the successful formation of the acetate will manifest as a new, significantly less polar spot (higher Rf​ ). The reaction is complete when the lower spot is entirely consumed.

3. Quenching & Phase Separation:

• Action: Cool the mixture to room temperature. Dilute with diethyl ether, then wash the organic layer slowly with saturated aqueous sodium bicarbonate ( NaHCO3​ ) until effervescence completely ceases[4].

• Causality: The NaHCO3​ wash is critical. It neutralizes the H2​SO4​ catalyst and hydrolyzes unreacted acetic anhydride into water-soluble sodium acetate. Failing to neutralize the acid prior to concentration will lead to acid-catalyzed thermal degradation or transesterification during distillation.

4. Purification & Final Validation:

• Action: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify the crude liquid via vacuum distillation, collecting the fraction boiling at 78–80 °C at 3 mm Hg[4].

• Validation Checkpoint (NMR): Analyze the purified product via 1H -NMR ( CDCl3​ ). The emergence of a sharp singlet at δ 2.0 ppm (acetate methyl protons) and a downfield triplet at δ 4.0 ppm ( −O−CH2​− ) confirms the structural integrity and successful acetylation[3].

Caption: Step-by-step synthesis and purification workflow for 6-bromohexyl acetate.

Downstream Application: Target Alkylation Protocol

To demonstrate the utility of 6-bromohexyl acetate, the following protocol outlines its use as an alkylating agent for a secondary amine—a common step in synthesizing functionalized drug linkers[1].

1. Reaction Setup:

• Dissolve the target secondary amine (1.0 eq) and 6-bromohexyl acetate (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Causality: DMF is a polar aprotic solvent. It solvates the cations of the added base but leaves the nucleophilic amine "naked" and highly reactive, dramatically accelerating the SN​2 displacement of the bromide[1].

2. Base Addition:

• Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 eq) to the solution.

• Causality: K2​CO3​ acts as an acid scavenger to neutralize the hydrobromic acid (HBr) generated during the reaction, preventing the amine from becoming protonated and losing its nucleophilicity. Because it is a mild, insoluble base, it will not inadvertently cleave the acetate protecting group.

3. Execution & Validation:

• Stir the suspension at 60 °C for 12 hours.

• Validation Checkpoint: Isolate the product and perform 1H -NMR. The definitive proof of successful alkylation is the disappearance of the triplet at δ 3.4 ppm (which corresponds to the −CH2​−Br protons in the starting material) and the appearance of new multiplets corresponding to the newly formed C−N bond environment.

References

• PubChem 6-bromohexyl Acetate | C8H15BrO2 | CID 11806291 Source: National Center for Biotechnology Information (NCBI) URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 6-bromohexyl Acetate | C8H15BrO2 | CID 11806291 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

The Physicochemical Architecture of 6-Bromohexyl Acetate: A Comprehensive Guide for Advanced Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Mechanistic Guide

Executive Summary

In modern organic synthesis and drug development, the demand for versatile, bifunctional building blocks is paramount. 6-Bromohexyl acetate (SMILES: CC(=O)OCCCCCCBr) serves as a highly efficient, differentially reactive linker. Featuring both a terminal electrophilic bromine atom and a protected primary alcohol (acetate ester), it allows chemists to execute orthogonal chemical transformations without the need for complex, multi-step protection/deprotection schemes.

This whitepaper provides a rigorous physicochemical profile, addresses critical database misattributions, and outlines self-validating experimental protocols for the synthesis and application of 6-bromohexyl acetate.

Physicochemical Profiling & Database Clarification

As a Senior Application Scientist, I frequently encounter compounding errors in commercial chemical databases that can derail a development pipeline. A critical clarification must be made regarding the CAS Registry Number for 6-bromohexyl acetate. Numerous supplier catalogs erroneously map this compound to CAS 8052-41-3, which actually designates Stoddard solvent (a highly flammable petroleum distillate mixture) .

The correct, verified CAS number for 6-bromohexyl acetate is 68797-94-4 . Relying on the incorrect CAS can lead to severe safety hazards and procurement of the wrong chemical class entirely.

Table 1: Validated Physicochemical Properties

Property	Value	Mechanistic / Practical Implication
Molecular Formula	C₈H₁₅BrO₂	Defines the 6-carbon spacer ideal for lipid-nanoparticle (LNP) tail synthesis or drug-linker spacing.
Molecular Weight	223.11 g/mol	Low molecular weight ensures high atom economy in linker attachment.
CAS Number	68797-94-4	Critical: Do not confuse with 8052-41-3 (Stoddard Solvent).
Boiling Point	149–213 °C (760 mmHg)	Broad range indicates the necessity of vacuum distillation for high-purity isolation.
Density	~1.134 g/mL at 25 °C	Denser than water; will form the bottom layer in aqueous biphasic extractions.
Solubility	Soluble in organic solvents	Highly compatible with phase-transfer catalysis (PTC) in biphasic systems.

Orthogonal Reactivity in Drug Development

The true value of 6-bromohexyl acetate lies in its orthogonal reactivity. The bromide acts as an excellent leaving group for Sₙ2 nucleophilic substitutions, facilitating the formation of new carbon-heteroatom or carbon-carbon bonds. Conversely, the acetate group remains stable under neutral or mildly acidic conditions, acting as a masked alcohol that can be unmasked via basic hydrolysis later in the synthetic sequence.

Fig 1: Orthogonal reactivity of 6-bromohexyl acetate in synthesis.

Comparative Reactivity Data

The choice of the halogen leaving group dictates reaction kinetics. As shown below, the bromo-derivative offers an optimal balance of stability and reactivity compared to its chloro- or dibromo- analogs.

Reagent	Nucleophile	Conditions	Yield / Kinetics
6-Bromohexyl Acetate	Phthalimide	Microwave (50W), 60s	76-91% (Rapid conversion)
6-Chlorohexyl Acetate	Diethylpropanedioate	Standard Reflux	~2.5x slower than bromo-derivative
1,6-Dibromohexane	Various	Varies	High risk of symmetrical bis-alkylation

Mechanistic Synthesis Pathways

While 6-bromohexyl acetate can be synthesized via the direct Fischer esterification of 6-bromo-1-hexanol, the most industrially scalable and economically viable route is the One-Pot Bromoacetylation of 1,6-Hexanediol .

Fig 2: Primary synthetic pathways for 6-bromohexyl acetate.

Self-Validating Protocol: One-Pot Bromoacetylation

This protocol is engineered to be self-validating; the physical phenomena observed during the reaction directly confirm the underlying chemical mechanics.

• Materials: 1,6-Hexanediol, 48% Hydrobromic acid (HBr), Glacial acetic acid, Toluene, Acetic anhydride.

Step 1: Reagent Assembly & Biphasic Setup

• Action: In a round-bottom flask, combine 1 equivalent of 1,6-hexanediol, 1.2 equivalents of 48% HBr, and 1.5 equivalents of glacial acetic acid in toluene.

• Mechanistic Rationale: Toluene is selected not just as a solvent, but as an azeotropic agent. The esterification and bromination reactions are equilibrium-driven and produce water.

Step 2: Azeotropic Distillation (The Self-Validating Step)

• Action: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to 90°C–115°C for 5 to 6 hours.

• Mechanistic Rationale: According to Le Chatelier’s principle, the continuous removal of water forces the equilibrium toward the formation of the bromoacetate.

• Self-Validation: The reaction progress is directly quantified by the volume of water collected in the Dean-Stark trap. When the aqueous layer ceases to accumulate, the chemist has visual confirmation that the primary substitution and esterification have reached maximum theoretical conversion.

Step 3: Moisture Scavenging & Final Acetylation

• Action: Concentrate the toluene under a slight vacuum. Add a stoichiometric excess of acetic anhydride and reflux at 115°C for 2 hours.

• Mechanistic Rationale: The initial reaction often leaves 3-4% of unreacted 6-bromo-1-hexanol intermediate. Acetic anhydride acts as a potent chemical dehydrating agent, scavenging residual trace water and driving the acetylation of the remaining hydroxyl groups to completion, thereby simplifying downstream purification.

Step 4: Vacuum Distillation & Isolation

• Action: Purify the crude mixture via fractional vacuum distillation.

• Mechanistic Rationale: 6-bromohexyl acetate has a high boiling point at atmospheric pressure (up to 213°C), which risks thermal degradation. Vacuum distillation lowers the boiling point, allowing clean separation from high-boiling byproducts like 1,6-hexanediol diacetate and 1,6-dibromohexane.

Advanced Applications: Macrocycle Synthesis

Beyond simple alkylation, 6-bromohexyl acetate is a critical precursor in the synthesis of complex macrocyclic musks and targeted drug delivery systems. By reacting the purified 6-bromohexyl acetate with triphenylphosphine, chemists generate a phosphonium salt. This intermediate is pivotal in solid-liquid phase transfer Wittig reactions, allowing for the stereoselective synthesis of cis-ethylenic bonds required for molecules like cis-isoambrettolides. The acetate group is subsequently hydrolyzed to close the macrocyclic ring.

References

• PubChem, National Institutes of Health (NIH) . 6-bromohexyl Acetate | C8H15BrO2 | CID 11806291. Retrieved from:[Link]

• European Patent Office / Google Patents. EP0818452B1 - Preparation of cis-isoambrettolides and their use as a fragrance.

Strategic Application of 6-Bromohexyl Acetate (CAS 68797-94-4) in Organic Synthesis and Drug Development

Executive Summary

6-Bromohexyl acetate (CAS 68797-94-4) is a highly versatile, bifunctional linear-chain organic compound that has become a cornerstone reagent in advanced chemical synthesis, pharmaceutical development, and materials science [2]. Featuring a flexible six-carbon alkyl chain terminating in a reactive primary bromide on one end and an acetate-protected primary alcohol on the other, it serves as an ideal molecular spacer.

This technical whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic reactivity, and field-proven protocols for its application in drug discovery—particularly in the synthesis of PROTAC (Proteolysis Targeting Chimera) linkers and macrocyclic lactones.

(Note on Database Conflation: Researchers should be aware that some automated chemical databases erroneously conflate CAS 68797-94-4 with CAS 8052-41-3 (Stoddard Solvent) due to algorithmic misattributions of synonyms. 6-Bromohexyl acetate is a distinct, pure chemical entity [1].)

Physicochemical Profiling

Understanding the physical and chemical properties of 6-bromohexyl acetate is critical for optimizing reaction conditions, predicting solubility, and designing purification workflows. The quantitative data is summarized in the table below.

Property	Value	Source
Chemical Name	6-Bromohexyl acetate (or 1-Hexanol, 6-bromo-, acetate)	[1]
CAS Number	68797-94-4	[1]
Molecular Formula	C₈H₁₅BrO₂	[1]
Molecular Weight	223.11 g/mol	[1]
Appearance	Clear, colorless liquid	[2]
Boiling Point	~220 °C (Predicted: 243.3 ± 23.0 °C at 760 mmHg)	[2]
Density	~1.28 – 1.30 g/cm³	[2]
Flash Point	>100 °C (Predicted: 122.4 ± 13.0 °C)	[2]
SMILES String	CC(=O)OCCCCCCBr	[1]

Mechanistic Reactivity & Chemical Logic

The strategic value of 6-bromohexyl acetate lies in its orthogonal reactivity . As a bifunctional molecule, it allows chemists to perform sequential, highly controlled modifications without the need for complex, multi-step protection/deprotection schemes.

• The Electrophilic Terminus (Primary Bromide): The terminal bromine atom is an excellent leaving group attached to an unhindered primary carbon. This makes it highly susceptible to bimolecular nucleophilic substitution (Sₙ2) reactions. It acts as a potent electrophile for alkylating amines, phenols, and thiols.

• The Protected Terminus (Acetate Ester): The opposite end of the molecule features a primary alcohol masked as an acetate ester.

  • Causality of Selection: Why use an acetate instead of a silyl ether (like TBS) or a benzyl ether? Acetates are highly stable to the mildly basic conditions (e.g., K₂CO₃, Cs₂CO₃) typically used to drive Sₙ2 alkylations. However, once the alkylation is complete, the acetate can be quantitatively cleaved under strong aqueous basic conditions (saponification) or reductive conditions (LiAlH₄), revealing the primary alcohol for subsequent functionalization.

Workflow: Orthogonal Functionalization

The following diagram illustrates the logical progression of utilizing 6-bromohexyl acetate to attach a 6-carbon linker to a target molecule, followed by deprotection to yield a terminal hydroxyl group.

Workflow for orthogonal functionalization using 6-bromohexyl acetate in drug development.

Experimental Protocol: Self-Validating Alkylation Workflow

This protocol details the attachment of a 6-carbon spacer to a phenolic API intermediate (e.g., a tyrosine derivative) using 6-bromohexyl acetate[3]. The methodology is designed as a self-validating system to ensure high yield and purity.

Phase 1: Sₙ2 Alkylation

• Reaction Setup: Dissolve the target phenol (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration. Add finely powdered anhydrous K₂CO₃ (2.0 eq).

  • Causality: K₂CO₃ deprotonates the phenol to form a highly nucleophilic phenoxide. DMF, a polar aprotic solvent, solvates the potassium cation but leaves the phenoxide "naked" and highly reactive, drastically accelerating the Sₙ2 process.

• Electrophile Addition: Add 6-bromohexyl acetate (1.2 eq) dropwise at room temperature. Elevate the temperature to 60 °C and stir for 4–6 hours.

  • Causality: Mild heating provides the activation energy required to overcome the Sₙ2 transition state barrier. The acetate group remains completely inert under these specific basic conditions.

• Validation (In-Process Control): Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 3:1).

  • Self-Validation: The complete consumption of the starting phenol and the emergence of a single, less polar spot (the acetate-protected intermediate) confirms successful conversion.

Phase 2: Workup and Isolation

• Quench & Extraction: Cool the mixture to room temperature, quench with distilled water, and extract with Ethyl Acetate (EtOAc) three times.

• Aqueous Washes: Wash the combined organic layers with 5% aqueous LiCl or brine (4x).

  • Causality: DMF is notoriously difficult to remove via evaporation. Multiple aqueous washes with LiCl force the highly polar DMF into the aqueous phase, preventing solvent contamination during concentration.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the intermediate.

Phase 3: Saponification (Deprotection)

• Cleavage: Dissolve the intermediate in a 1:1 mixture of Methanol (MeOH) and Tetrahydrofuran (THF). Add 2M aqueous NaOH (3.0 eq). Stir at room temperature for 2 hours.

  • Causality: The strong hydroxide nucleophile attacks the acetate carbonyl, cleaving the ester bond to reveal the terminal primary alcohol. THF ensures the lipophilic intermediate remains entirely in solution during the aqueous addition.

• Final Isolation: Neutralize the mixture to pH 6-7 using 1M HCl. Extract with Dichloromethane (DCM), dry over Na₂SO₄, and concentrate to yield the final hydroxyl-terminated linker compound.

Applications in Drug Development & Materials Science

• PROTAC Linker Synthesis: In the design of Proteolysis Targeting Chimeras (PROTACs), the spatial distance between the target protein ligand and the E3 ligase ligand is critical. The 6-carbon chain provided by 6-bromohexyl acetate offers an optimal balance of flexibility and hydrophobicity, minimizing steric clashes while maintaining cell permeability.

• Macrocyclic Lactones: The compound is frequently utilized as a foundational building block for synthesizing large-ring macrocyclic lactones via Wittig reactions and subsequent macrolactonization, which are common structural motifs in antibacterial and antifungal agents.

• Surfactants and Lipid Nanoparticles (LNPs): The lipophilic hexyl chain, combined with the ability to functionalize the terminal alcohol, makes it an excellent precursor for custom surfactants and ionizable lipids used in mRNA delivery systems.

References

• National Center for Biotechnology Information (PubChem). "6-bromohexyl Acetate | C8H15BrO2 | CID 11806291". PubChem Compound Summary. Retrieved March 13, 2026. URL:[Link]

The Bifunctional Nature of 6-Bromohexyl Acetate: A Technical Guide for Synthetic Innovation

Abstract

6-Bromohexyl acetate stands as a cornerstone bifunctional reagent in the landscape of modern chemical synthesis. Its unique molecular architecture, featuring a terminal bromine atom and an acetate ester, provides a versatile platform for a myriad of chemical transformations. This guide offers an in-depth exploration of the synthesis, properties, and diverse applications of 6-bromohexyl acetate, tailored for researchers, scientists, and professionals in drug development. We will delve into the orthogonal reactivity of its functional groups, providing detailed experimental protocols and mechanistic insights to empower innovation in organic synthesis, materials science, and pharmaceutical research.

Introduction: The Strategic Advantage of Bifunctionality

In the intricate world of multi-step organic synthesis, the ability to selectively modify one part of a molecule without affecting another is paramount. This concept, known as orthogonality, is central to the utility of 6-bromohexyl acetate.[1][2] The molecule possesses two distinct reactive centers: a primary alkyl bromide, which is an excellent electrophile for nucleophilic substitution reactions, and an acetate ester, a protecting group for a primary alcohol that can be selectively removed under specific conditions.[3][4] This dual functionality allows for sequential or orthogonal chemical transformations, making it an invaluable building block and linker molecule in the synthesis of complex molecular architectures.[1][5]

The six-carbon alkyl chain provides a flexible spacer, which is particularly advantageous in applications such as drug delivery systems and the development of functionalized polymers.[4][6] This guide will dissect the nuanced reactivity of each functional group, providing a framework for its strategic deployment in complex synthetic challenges.

Physicochemical Properties of 6-Bromohexyl Acetate

A comprehensive understanding of a reagent's physical and chemical properties is fundamental to its effective application. 6-Bromohexyl acetate is a colorless liquid with a characteristic fruity odor.[6] Key properties are summarized below for quick reference.

Property	Value	Source(s)
Molecular Formula	C₈H₁₅BrO₂	[6]
Molecular Weight	223.11 g/mol	[6]
CAS Number	68797-94-4	[6]
Appearance	Colorless liquid	[5][6]
Purity	Typically 95% - 98%	[5]
Boiling Point	149-213°C / 760 mmHg	[6]
Density	~0.75 g/mL at 20°C	[6]
Flash Point	98°C	[6]
Solubility	Insoluble in water, soluble in organic solvents	[6]

The Dichotomy of Reactivity: A Tale of Two Functional Groups

The synthetic power of 6-bromohexyl acetate lies in the differential reactivity of its bromo and acetate moieties. This section will explore the characteristic reactions of each group, providing the foundational knowledge for their selective manipulation.

The Electrophilic Nature of the Alkyl Bromide

The carbon-bromine bond in 6-bromohexyl acetate is polarized, with the carbon atom bearing a partial positive charge, making it an electrophilic center susceptible to attack by nucleophiles.[7][8] This reactivity is the cornerstone of its use as an alkylating agent.

Nucleophilic Substitution (S_N2) Reactions:

Being a primary alkyl halide, 6-bromohexyl acetate predominantly undergoes S_N2 reactions.[9][10] This mechanism involves a backside attack by the nucleophile, leading to an inversion of stereochemistry if the carbon were chiral.[9] The rate of reaction is influenced by the strength of the nucleophile and steric hindrance around the electrophilic carbon.[11]

The reactivity of alkyl halides in S_N2 reactions generally follows the trend: I > Br > Cl > F.[3][11] This makes the bromide in 6-bromohexyl acetate a good leaving group, facilitating efficient substitution reactions.[3][4]

Experimental Protocol: General Procedure for S_N2 Alkylation using 6-Bromohexyl Acetate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the nucleophile in a suitable aprotic polar solvent (e.g., acetone, DMF, or DMSO).

• Addition of Base (if required): If the nucleophile is a weak acid (e.g., a phenol or thiol), add a non-nucleophilic base (e.g., K₂CO₃ or Cs₂CO₃) to generate the more potent nucleophilic conjugate base.

• Addition of 6-Bromohexyl Acetate: Add 6-bromohexyl acetate (typically 1.0-1.2 equivalents) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to an appropriate temperature (typically 50-100 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature, dilute with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

The Protective Role and Deprotection of the Acetate Ester

The acetate group in 6-bromohexyl acetate serves as a stable protecting group for the primary alcohol.[12][13] Esters are generally less reactive than alkyl halides, allowing for a wide range of transformations to be performed on the bromo- end of the molecule without affecting the acetate.[14]

Deprotection Strategies:

The cleavage of the acetate ester to unveil the hydroxyl group can be achieved under various conditions, offering flexibility in synthetic design.

• Basic Hydrolysis (Saponification): Treatment with an aqueous base, such as sodium hydroxide or potassium carbonate, in a protic solvent like methanol or ethanol, efficiently hydrolyzes the ester.[15]

• Acidic Hydrolysis: Refluxing with a dilute aqueous acid, such as hydrochloric or sulfuric acid, can also effect deprotection.[14]

• Mild, Chemoselective Methods: For sensitive substrates, milder and more selective methods have been developed. These include the use of reagents like magnesium methoxide or titanium(IV) isopropoxide, which can selectively cleave acetate esters in the presence of other functional groups.[16][17][18]

Experimental Protocol: Deprotection of the Acetate Group

• Reaction Setup: Dissolve the acetylated substrate in a suitable solvent (e.g., methanol or THF).

• Reagent Addition: Add the deprotecting agent. For basic hydrolysis, add an aqueous solution of NaOH or K₂CO₃. For milder conditions, reagents like titanium(IV) isopropoxide can be used.[17]

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating, monitoring its progress by TLC.

• Work-up: Once the reaction is complete, neutralize the mixture (if necessary) and remove the solvent under reduced pressure.

• Extraction and Purification: Partition the residue between water and an organic solvent. Dry the organic layer, concentrate, and purify the resulting alcohol by column chromatography or distillation.

Synthetic Applications: Harnessing Bifunctionality

The orthogonal reactivity of 6-bromohexyl acetate makes it a powerful tool in various synthetic endeavors, from the construction of complex organic molecules to the development of advanced materials.[6]

Role as a Versatile Linker Molecule

The six-carbon chain of 6-bromohexyl acetate acts as a flexible spacer, making it an ideal linker for connecting different molecular entities.[6][19] This is particularly relevant in fields like drug delivery and bioconjugation.[6][20] For instance, the bromo- end can be attached to a targeting ligand, while the deprotected hydroxyl group can be conjugated to a therapeutic agent.

Application in Polymer and Materials Science

6-Bromohexyl acetate is instrumental in the synthesis of functional polymers.[6] It can be used to introduce pendant functional groups onto a polymer backbone, thereby modifying the material's properties. For example, it has been used in the synthesis of functionalized polythiophenes for applications in organic electronics.[4]

Synthesis of 6-Bromohexyl Acetate

Several synthetic routes to 6-bromohexyl acetate have been established, offering flexibility in terms of starting materials and reaction conditions.[6][21]

Direct Esterification of 6-Bromo-1-hexanol

This is a classic Fischer-Speier esterification where 6-bromo-1-hexanol is reacted with acetic acid in the presence of an acid catalyst.[21][22]

Experimental Protocol: Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 6-bromo-1-hexanol, an excess of glacial acetic acid, and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) in a suitable solvent like toluene.

• Azeotropic Water Removal: Heat the mixture to reflux. The water formed during the reaction is removed azeotropically with toluene and collected in the Dean-Stark trap, driving the equilibrium towards the product.

• Reaction Monitoring: Monitor the reaction by observing the amount of water collected or by TLC/GC analysis.

• Work-up: After completion, cool the reaction mixture, wash with saturated sodium bicarbonate solution to neutralize the acid, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by vacuum distillation.[22]

Acetylation of 6-Bromo-1-hexanol with Acetyl Chloride or Acetic Anhydride

A more reactive approach involves the use of acetyl chloride or acetic anhydride, often in the presence of a base like pyridine or triethylamine to neutralize the HCl or acetic acid byproduct.[23]

Conclusion

6-Bromohexyl acetate is a powerful and versatile bifunctional molecule that offers significant advantages in synthetic chemistry.[4][6] Its orthogonal reactivity allows for the selective and sequential modification of its two distinct functional groups, enabling the construction of complex molecular architectures. By understanding the principles of its reactivity and the practical considerations of its application, researchers can leverage this reagent to accelerate innovation in drug discovery, materials science, and beyond. This guide has provided a comprehensive overview, from fundamental properties to detailed experimental protocols, to serve as a valuable resource for the scientific community.

References

• Chakraborti, A. K., Nayak, M. K., & Sharma, L. (1999). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Conditions. The Journal of Organic Chemistry, 64(21), 8027–8030. [Link]

• RSC. (1996). A Reagent for Selective Deprotection of Alkyl Acetates. RSC Discovery. Retrieved from [Link]

• Alkyl Halide Reactivity - MSU chemistry. (n.d.). Retrieved March 12, 2026, from [Link]

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Strategic Synthesis of 6-Bromohexyl Acetate: Key Starting Materials, Mechanistic Pathways, and Protocol Validation

Executive Summary

6-Bromohexyl acetate is a critical bifunctional intermediate utilized extensively in the synthesis of complex pharmaceuticals, agrochemicals, and advanced materials. Its utility stems from the orthogonal reactivity of its terminal functional groups: an electrophilic alkyl bromide and a protected primary alcohol (acetate). This technical whitepaper critically evaluates the key starting materials (KSMs) and synthetic pathways required to produce high-purity 6-bromohexyl acetate. By emphasizing mechanistic causality, process optimization, and self-validating experimental protocols, this guide provides researchers and drug development professionals with a robust framework for scalable synthesis.

Strategic Selection of Key Starting Materials (KSMs)

The selection of KSMs dictates the synthetic route, impurity profile, and scalability of the entire process. The synthesis of 6-bromohexyl acetate primarily relies on the following core materials:

• 1,6-Hexanediol (The Symmetrical Precursor): As a widely available and cost-effective diol, 1,6-hexanediol is the foundational KSM for direct bromoacetylation[1]. However, its symmetry presents a significant chemoselectivity challenge. Uncontrolled reactions with hydrobromic acid (HBr) yield a statistical mixture of the desired monobrominated product, unreacted diol, and 1,6-dibromohexane[2].

• 6-Bromo-1-hexanol (The Advanced Intermediate): Utilizing 6-bromo-1-hexanol bypasses the chemoselectivity issues inherent to 1,6-hexanediol[3]. It is a bifunctional KSM that only requires a straightforward acetylation step, significantly reducing the downstream purification burden[4].

• Acetylating Agents (Acetic Acid vs. Acetic Anhydride vs. Acetyl Chloride): Acetic acid is used in classical Fischer esterification, requiring a strong acid catalyst (e.g., H2​SO4​ ) and continuous water removal to drive the equilibrium[1]. Acetic anhydride and acetyl chloride offer irreversible, faster kinetics but require careful temperature control and generate acidic byproducts that must be meticulously neutralized during workup[4].

• Brominating Agents: Aqueous HBr (48%) is the industry standard due to its cost-effectiveness, but it necessitates azeotropic water removal (e.g., via a Dean-Stark apparatus using toluene) to push the reaction forward[2].

Mechanistic Pathways and Causality

The conversion of these KSMs into 6-bromohexyl acetate can be achieved through several distinct chemical routes, each with specific mechanistic drivers.

Pathway A: Direct Bromoacetylation of 1,6-Hexanediol

This pathway involves the simultaneous or sequential reaction of 1,6-hexanediol with HBr and an acetylating agent[1].

• Causality of Sequential Addition: A sequential approach (monobromination followed by acetylation) is often preferred to maximize the yield of the asymmetric product[4]. The initial reaction relies on the protonation of one hydroxyl group by a strong acid, converting it into a superior leaving group ( H2​O ), followed by an SN​2 displacement by the bromide ion[2]. Once the bromohydrin is formed, subsequent acetylation caps the remaining hydroxyl group[5].

Pathway B: Esterification of 6-Bromo-1-hexanol

This pathway relies on the nucleophilic attack of the alcohol on the carbonyl carbon of the acetylating agent[1].

• Causality of Phase-Transfer Catalysis (PTC): When using acetyl chloride or an aqueous acetate source in a biphasic system, a phase-transfer catalyst (e.g., tetra-n-butylammonium bromide) is employed. The catalyst shuttles the water-soluble acetate into the organic phase, overcoming the mass transfer limitations and accelerating the reaction under mild conditions[1].

Pathway C: Radical Bromination of Hexyl Acetate

A less favorable route involves the Wohl-Ziegler bromination of hexyl acetate using N-bromosuccinimide (NBS) and a radical initiator[6].

• Causality for Avoidance: This route is generally avoided in high-purity applications due to the formation of the 5-bromohexyl acetate regioisomer. The similar stability of secondary radicals leads to this isomeric impurity, which is notoriously difficult to separate via standard vacuum distillation[4].

Synthetic pathways for 6-bromohexyl acetate highlighting key starting materials.

Quantitative Data & Comparative Analysis

To facilitate strategic decision-making in process chemistry, the following table summarizes the quantitative data and expected impurity profiles for the primary synthesis pathways[1][4][5].

Parameter	Bromoacetylation of 1,6-Hexanediol	Direct Acetylation of 6-Bromo-1-hexanol	Radical Bromination of Hexyl Acetate
Primary KSM	1,6-Hexanediol	6-Bromo-1-hexanol	Hexyl Acetate
Typical Yield	~88% (Crude)	> 90%	50 - 60%
Major Impurities	1,6-Dibromohexane, 1,6-Hexanediol diacetate	Unreacted 6-bromo-1-hexanol	5-Bromohexyl acetate (regioisomer)
Purification Method	Vacuum Distillation	Vacuum Distillation	Preparative Chromatography
Scalability	High (Cost-effective for bulk)	High (Optimal for high purity)	Low (Isomer separation issues)

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that each step provides empirical feedback to the scientist, thereby preventing downstream failures.

Protocol 1: Synthesis of 6-Bromo-1-hexanol from 1,6-Hexanediol[2][3]

This protocol details the preparation of the advanced intermediate KSM.

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine 1.0 equivalent of 1,6-hexanediol and toluene.

• Reagent Addition: With vigorous stirring, carefully add 1.2 equivalents of 48% aqueous HBr.

  • Causality: A slight stoichiometric excess of HBr drives the reaction forward while minimizing the over-bromination that leads to 1,6-dibromohexane[2].

• Azeotropic Distillation: Heat the biphasic mixture to reflux using a heating mantle.

  • Self-Validation: The reaction progress is visually validated by the accumulation of water in the Dean-Stark trap. Reflux is maintained (typically 18-24 hours) until the theoretical volume of water is collected, empirically confirming the completion of the substitution[3].

• Quenching & Workup: Cool the mixture to room temperature. Wash the organic layer with a saturated aqueous NaHCO3​ solution.

  • Self-Validation: Continue washing until effervescence ( CO2​ gas evolution) completely ceases, providing visual confirmation that all residual hydrobromic acid has been neutralized[3].

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude oil via silica gel column chromatography (n-hexane/ethyl acetate 5:1 v/v) to yield pure 6-bromo-1-hexanol[3].

Protocol 2: Acetylation of 6-Bromo-1-hexanol to 6-Bromohexyl Acetate[4]

This protocol details the final conversion to the target molecule.

• Reaction Setup: In a reaction vessel, combine the purified 6-bromo-1-hexanol with a stoichiometric amount of acetic anhydride[4].

• Catalysis & Heating: Carefully add a catalytic amount of concentrated H2​SO4​ . Heat the mixture to reflux for 1-2 hours[4].

• In-Process Control (IPC): Monitor the reaction progress via Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Self-Validation: The reaction is deemed complete only when the distinct spot/peak corresponding to the starting material (6-bromo-1-hexanol) disappears. This prevents premature termination and ensures maximum conversion[4].

• Workup: Cool the reaction mixture to room temperature and dilute with diethyl ether. Carefully wash the organic layer with water, followed by saturated NaHCO3​ solution until effervescence ceases, and finally with brine[4].

• Purification: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify the crude 6-bromohexyl acetate by vacuum distillation.

  • Causality: Vacuum distillation is highly effective for separating the target molecule (b.p. 78-80 °C at 3 mm Hg) from less volatile impurities (1,6-hexanediol diacetate, b.p. 100-102 °C) and more volatile ones (1,6-dibromohexane, b.p. ~65 °C) without risking thermal degradation[4].

Step-by-step experimental workflow for the acetylation of 6-bromo-1-hexanol.

References

• Source: benchchem.
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• 6-bromohexyl Acetate (8052-41-3)
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Whitepaper: 6-Bromohexyl Acetate in Advanced Chemical Synthesis & Drug Development

Executive Summary

6-Bromohexyl acetate is a highly versatile, bifunctional linear-chain organic compound. Featuring a terminal bromine atom and an acetate ester group, it acts as a critical linker and building block in pharmaceutical synthesis, polymer chemistry, and the development of photoresponsive materials[1]. As drug development increasingly relies on complex conjugates—such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)—the demand for precise, heterobifunctional linkers has surged. This technical guide provides a rigorous examination of the physicochemical properties, synthetic methodologies, and application workflows for 6-bromohexyl acetate, tailored for senior researchers and drug development professionals.

Physicochemical Profiling & Structural Dynamics

Understanding the baseline physicochemical properties of 6-bromohexyl acetate is essential for predicting its behavior in complex synthetic workflows.

• Chemical Name: 6-Bromohexyl acetate

• CAS Numbers: 68797-94-4 (Primary)[1], 8052-41-3 (Secondary/Alternative regulatory grades)[2]

• Molecular Formula: C8H15BrO2[1]

• Molecular Weight: 223.11 g/mol [1]

• SMILES: CC(=O)OCCCCCCBr[3]

Causality of Structural Reactivity: The utility of 6-bromohexyl acetate is dictated by its dual functionality. The terminal bromine serves as an excellent leaving group for SN​2 nucleophilic substitution reactions, allowing for seamless coupling with amines, alkoxides, or thiols to form extended aliphatic chains[1]. Conversely, the acetate group acts as a robustly protected hydroxyl moiety. Once the bromine is successfully displaced and the first payload is attached, the acetate can be selectively hydrolyzed under mild basic conditions (e.g., K2​CO3​ in methanol) to reveal a terminal alcohol. This newly liberated alcohol enables secondary conjugation, making the molecule a perfect heterobifunctional linker[1].

Quantitative Physicochemical Data

Table 1: Baseline properties and specifications for 6-bromohexyl acetate.

Parameter	Value	Source
Molecular Formula	C8H15BrO2	1[1]
Molecular Weight	223.11 g/mol	1[1]
Elemental Composition	C: 43.07%, H: 6.78%, Br: 35.81%, O: 14.34%	4[4]
Typical Purity	>95% to 98.0%	2[2]
Boiling Point	78-80 °C at 3 mm Hg	5[5]

Synthesis Methodologies & Reaction Causality

The synthesis of 6-bromohexyl acetate requires stringent control over reaction conditions to prevent symmetric over-reaction (e.g., diacetylation or dibromination)[5].

Comparative Synthesis Pathways

Three primary pathways are utilized depending on scale and precursor availability[6].

Table 2: Comparative Data of Synthesis Pathways

Synthesis Pathway	Typical Yield	Primary Byproducts	Causality / Optimization Strategy
Bromoacetylation of 1,6-Hexanediol	~88% (Crude)	1,6-Dibromohexane, 1,6-Hexanediol Diacetate	Requires precise stoichiometric balance of HBr and acetic acid to prevent symmetric substitution[5].
Direct Esterification of 6-Bromo-1-hexanol	>98% (Post-Distillation)	Unreacted alcohol, Acetic acid	Use of azeotropic distillation drives the equilibrium toward the ester by continuously removing water[4].
Phase-Transfer Catalyzed (PTC) Acetylation	Variable	Phase-transfer catalyst residue	Ideal for mild conditions; requires rigorous aqueous washing during workup to remove catalyst[6].

Self-Validating Protocol: Direct Esterification via Acetic Anhydride

This protocol ensures high-purity product by driving the reaction to completion and utilizing vacuum distillation for final isolation[4].

Materials:

• 6-Bromo-1-hexanol (1.0 eq)

• Acetic anhydride (1.1 eq - slight stoichiometric excess)

• Glacial acetic acid (solvent)

• Concentrated sulfuric acid (catalytic)

• Toluene (for azeotropic distillation)

Step-by-Step Workflow:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 6-bromo-1-hexanol in glacial acetic acid[5].

• Catalysis & Initiation: Carefully add a catalytic amount of concentrated sulfuric acid, followed by the dropwise addition of acetic anhydride. Causality: Sulfuric acid protonates the carbonyl oxygen of the anhydride, drastically increasing its electrophilicity and accelerating nucleophilic attack by the alcohol[5].

• Thermal Activation: Heat the mixture to reflux (approx. 1-2 hours). Monitor via Gas Chromatography (GC) or Thin Layer Chromatography (TLC) until the alcohol peak is fully consumed[4].

• Quenching & Work-up: Cool to room temperature. Dilute with diethyl ether. Wash the organic layer sequentially with water and saturated sodium bicarbonate until effervescence ceases. Causality: Bicarbonate neutralizes the sulfuric acid catalyst and excess acetic acid. Removing the acid prevents reverse hydrolysis during the concentration phase[5].

• Azeotropic Distillation: Add toluene and subject the crude mixture to azeotropic distillation to remove residual water[7].

• Final Purification: Perform vacuum distillation. The pure 6-bromohexyl acetate fraction typically distills at 78-80 °C at 3 mm Hg[5].

Caption: Synthetic workflow for 6-bromohexyl acetate via direct esterification.

Analytical Characterization & Validation

To ensure the trustworthiness of the synthesized batch, rigorous analytical validation is required before downstream application[4].

• 1H-NMR Spectroscopy: A sharp singlet at δ 1.9–2.1 ppm confirms the presence of the acetate methyl protons ( CH3​CO− ). A triplet at δ 3.9–4.1 ppm corresponds to the methylene protons adjacent to the ester oxygen ( −O−CH2​− ), validating the ester linkage[4].

• 13C-NMR Spectroscopy: The carbonyl carbon (C=O) resonates characteristically downfield at δ 170–172 ppm, while the methylene carbon adjacent to the ester oxygen typically resonates around δ 60–65 ppm[4].

Applications in Drug Development & Advanced Materials

In modern drug development, 6-bromohexyl acetate is highly prized as a bifunctional linker. Its primary utility lies in the synthesis of complex molecular architectures, including PROTACs, Antibody-Drug Conjugates (ADCs), and photoresponsive materials[1]. Furthermore, it is a crucial intermediate in the synthesis of macrocyclic fragrances like cis-isoambrettolides via Wittig-type reactions[7].

Mechanistic Pathway in Linker Chemistry:

• Alkylation (Bromine Displacement): The alkyl bromide undergoes an SN​2 reaction with a nucleophile (e.g., a secondary amine on a target pharmacophore or an E3 ligase ligand).

• Deprotection (Acetate Hydrolysis): The acetate ester is cleaved using a mild base to yield a terminal hydroxyl group.

• Secondary Conjugation: The newly liberated hydroxyl group can be converted into a phosphoramidite for oligonucleotide synthesis, or reacted with an activated carboxylic acid on a carrier protein[7].

Caption: Mechanistic pathway of 6-bromohexyl acetate as a bifunctional linker.

References

• Benchchem - 6-bromohexyl Acetate | 68797-94-4 URL
• Veeprho - 6-Bromohexyl Acetate | CAS 8052-41-3 URL
• Benchchem - An In-depth Technical Guide to the Synthesis of 6-Bromohexyl Acetate URL
• Benchchem - In-Depth Technical Guide: 6-Bromohexyl Acetate URL
• Benchchem - Technical Support Center: Synthesis of 6-Bromohexyl Acetate URL
• Google Patents - EP0818452B1 - Preparation of cis-isoambrettolides and their use as a fragrance URL
• Synthonix - Alkyl Halides > 6-Bromohexyl acetate - [B88281] URL

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Protocols & Analytical Methods

6-bromohexyl acetate as an alkylating agent in organic synthesis

Advanced Application Note: 6-Bromohexyl Acetate as an Orthogonal Alkylating Agent in Complex Organic Synthesis

Executive Summary

In advanced organic synthesis—particularly in the development of Proteolysis Targeting Chimeras (PROTACs), lipid nanoparticles (LNPs), and functionalized conducting polymers—the precise installation of alkyl spacers is a critical determinant of molecular efficacy. 6-Bromohexyl acetate (CAS 68797-94-4) serves as a highly versatile, bifunctional building block[1]. By offering orthogonal reactivity—a highly electrophilic bromide for S_N2 alkylation and a protected acetate terminus—it allows chemists to perform stepwise chain elongations without the cross-linking liabilities associated with symmetrical dihalides[2].

This technical guide provides an authoritative, self-validating framework for utilizing 6-bromohexyl acetate as an alkylating agent, detailing mechanistic rationale, comparative electrophile data, and field-proven experimental protocols.

Mechanistic Rationale: The Bifunctional Advantage

The structural architecture of 6-bromohexyl acetate dictates its synthetic utility. The molecule features a six-carbon aliphatic chain flanked by a primary bromide and an acetate ester[1].

• The Bromide Terminus: In nucleophilic substitution (S_N2) reactions, halogens follow a reactivity trend of I > Br > Cl > F[2]. The primary bromide in 6-bromohexyl acetate acts as an excellent leaving group, facilitating rapid carbon-heteroatom (N, O, S) or carbon-carbon bond formation under mild basic conditions[2].

• The Acetate Terminus: The acetate group serves a dual purpose. First, it acts as an orthogonal protecting group for the terminal hydroxyl, preventing the molecule from acting as a bifunctional electrophile. This eliminates the risk of substrate dimerization or cross-linking, a common failure mode when using 1,6-dibromohexane[3]. Second, post-alkylation, the acetate can be cleanly hydrolyzed using mild aqueous base (e.g., LiOH) to reveal a primary alcohol, which can then be further functionalized (e.g., via phosphoramidite coupling or oxidation)[4].

Workflow of stepwise spacer elongation using 6-bromohexyl acetate to prevent cross-linking.

Comparative Electrophile Analysis

The selection of an alkylating agent is a balance of reactivity, chemoselectivity, and process economics[3]. While 6-bromohexyl acetate is more expensive than bulk symmetrical dihalides, its use is justified in complex syntheses where purification of cross-linked byproducts would result in severe yield attrition[3].

The following table summarizes the quantitative and qualitative data comparing common 6-carbon electrophiles used in spacer synthesis:

Alkylating Agent	Relative S_N2 Reactivity	Cross-Linking Risk	Typical Yield (S_N2)	Primary Application / Cost-Benefit
6-Bromohexyl Acetate	High	Low (Orthogonally protected)	76–91% (Microwave, 60s)[2]	PROTAC linkers, precise spacer addition. Higher cost justified by purity[3].
6-Chlorohexyl Acetate	Low (~2.5x slower than Br)[2]	Low	Variable (Requires harsh heat)	Large-scale industrial processes where bromides are incompatible[3].
1,6-Dibromohexane	High	High (Bifunctional)	High (but complex mixtures)	Economical for symmetrical dimers or GRIM polymerization[3].

Experimental Protocols: Self-Validating Systems

To ensure reproducibility, the following protocols are designed as self-validating systems. They incorporate specific catalysts to drive causality and analytical checkpoints to verify success before proceeding to subsequent synthetic steps.

Protocol A: Finkelstein-Assisted N-Alkylation of a Secondary Amine

Objective: To attach a 6-carbon acetate-protected spacer to a secondary amine (e.g., a piperazine-based PROTAC linker).

Causality & Design Choices:

• Solvent (DMF): A polar aprotic solvent is chosen to solvate the cations (K⁺) while leaving the nucleophile naked and highly reactive, accelerating the S_N2 transition state.

• Base (K₂CO₃): A mild, insoluble inorganic base is utilized to scavenge the generated hydrobromic acid (HBr). Stronger bases (like NaH or NaOH) are avoided to prevent premature cleavage of the acetate ester.

• Catalyst (KI): Potassium iodide is added in catalytic amounts to initiate a Finkelstein reaction. The transient formation of 6-iodohexyl acetate provides an even better leaving group than the bromide, significantly accelerating the reaction rate[2].

Finkelstein-catalyzed in situ halogen exchange accelerating the S_N2 alkylation process.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the target secondary amine (1.0 equiv, e.g., 10 mmol) in anhydrous DMF (0.2 M concentration).

• Activation: Add finely powdered, anhydrous K₂CO₃ (2.5 equiv, 25 mmol) and catalytic KI (0.1 equiv, 1 mmol) to the stirring solution. Stir at room temperature for 15 minutes.

• Alkylation: Add 6-bromohexyl acetate (1.2 equiv, 12 mmol) dropwise via syringe.

• Heating: Heat the reaction mixture to 60 °C and stir vigorously for 12–16 hours.

• Workup: Cool to room temperature. Quench the reaction by adding distilled water (equal to 3x the DMF volume). Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (5 x 50 mL) to remove residual DMF.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Self-Validation Checkpoint: Analyze the purified product via LC-MS. The mass spectrum must show the desired [M+H]+ peak. Crucially, verify the presence of the intact acetate group (indicated by a mass difference of +43 Da corresponding to the acetyl moiety). In ¹H-NMR, confirm the presence of a singlet at ~2.05 ppm (acetate methyl protons) and a triplet at ~4.05 ppm (CH₂ adjacent to the oxygen).

Protocol B: Mild Ester Hydrolysis (Deprotection)

Objective: To reveal the terminal primary alcohol for downstream coupling.

Causality & Design Choices:

• Reagent (LiOH·H₂O): Lithium hydroxide is a mild nucleophilic base that efficiently cleaves the acetate ester without hydrolyzing more robust amides or epimerizing stereocenters present in complex drug scaffolds[4].

• Solvent System (THF/MeOH/H₂O 2:1:1): This ternary mixture ensures complete solubility of both the lipophilic organic intermediate (THF/MeOH) and the inorganic hydroxide salt (H₂O).

Step-by-Step Methodology:

• Preparation: Dissolve the acetate-protected intermediate (1.0 equiv, 5 mmol) in a 2:1:1 mixture of THF, Methanol, and distilled water (0.1 M overall concentration).

• Hydrolysis: Add LiOH·H₂O (3.0 equiv, 15 mmol) in a single portion.

• Reaction: Stir the mixture at room temperature for 2–4 hours. Monitor strictly by TLC.

• Workup: Once starting material is consumed, concentrate the mixture in vacuo to remove THF and Methanol. Dilute the remaining aqueous layer with water and extract with Dichloromethane (DCM) (3 x 30 mL).

• Isolation: Wash the combined DCM layers with brine, dry over Na₂SO₄, filter, and concentrate to yield the hydroxyl-terminated product.

Self-Validation Checkpoint: Perform IR Spectroscopy on the isolated product. The complete disappearance of the sharp, strong ester carbonyl stretch at ~1735 cm⁻¹ and the emergence of a broad, distinct hydroxyl (-OH) stretch at ~3300 cm⁻¹ confirms quantitative deprotection.

Troubleshooting & Optimization

• Incomplete Alkylation (Low Yield): If the starting amine is unreactive, verify the dryness of the K₂CO₃. Water can hydrate the nucleophile, reducing its nucleophilicity. Consider increasing the KI catalyst loading to 0.5 equivalents to drive the Finkelstein equilibrium[2].

• Transesterification Byproducts: If using methanol as a co-solvent during workup or purification of the protected intermediate, trace base can catalyze transesterification, prematurely cleaving the acetate. Always ensure the organic layer is thoroughly washed with brine and neutralized before concentration.

• O-Alkylation vs. N-Alkylation: When alkylating an aminophenol, N-alkylation is kinetically favored, but O-alkylation can compete. To strictly favor O-alkylation, protect the amine first (e.g., with a Boc group), or use a weaker base like Cs₂CO₃ in a less polar solvent (e.g., Acetonitrile) to exploit the higher acidity of the phenol.

References

• Source: benchchem.
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Application Note: High-Fidelity Williamson Ether Synthesis Using 6-Bromohexyl Acetate

Target Audience: Synthetic Chemists, Drug Discovery Researchers, and Process Scientists Focus: Chemoselective Phenol Alkylation & Acetate Preservation

Executive Summary

6-Bromohexyl acetate is a highly versatile, bifunctional aliphatic linker widely utilized in the1[1]. It features a highly electrophilic terminal primary bromide and a base-sensitive protected primary alcohol (acetate ester). The primary challenge when utilizing this reagent in a Williamson ether synthesis is achieving complete SN2 alkylation while strictly preserving the acetate group.

This application note provides a validated, high-yield protocol for the alkylation of phenols using 6-bromohexyl acetate. By leveraging the pKa differential between phenols and aliphatic alcohols, this protocol utilizes mild basic conditions to 2[2].

Mechanistic Rationale & Reaction Design

The Williamson ether synthesis is a classic SN2 reaction between an alkoxide/phenoxide and an alkyl halide. When using 6-bromohexyl acetate, the chemical logic must account for the competing electrophilic center at the acetate carbonyl.

• Nucleophile Selection (Phenols vs. Aliphatic Alcohols): Phenols (pKa ~10) are significantly more acidic than aliphatic alcohols (pKa ~16). This allows for the use of mild carbonate bases rather than strong hydride bases (e.g., NaH)[3].

• Base Selection (K₂CO₃): Anhydrous K₂CO₃ is perfectly tuned for this system. It is basic enough to quantitatively deprotonate the phenol but insufficiently nucleophilic to cleave the acetate ester, provided the system remains strictly anhydrous[2].

• Solvent Selection (Dry Acetone): Acetone is a polar aprotic solvent that leaves the phenoxide anion relatively unsolvated, thereby increasing its nucleophilicity and accelerating the SN2 displacement. Furthermore, its low boiling point (56 °C) allows for mild reflux conditions, minimizing high-temperature elimination (E2) side reactions[3].

Fig 1. Reaction pathways demonstrating the critical need for mild bases to prevent ester cleavage.

Experimental Protocol: Synthesis of 6-(4-Nitrophenoxy)hexyl Acetate

This self-validating protocol uses 4-nitrophenol as a model substrate. The nitro group provides a strong UV chromophore for easy TLC monitoring and yields a highly crystalline product, making it an ideal standard for 3[3].

Reagents & Materials

• 4-Nitrophenol: 1.39 g (10.0 mmol)

• 6-Bromohexyl acetate: 2.45 g (11.0 mmol, 1.1 equiv)

• Anhydrous Potassium Carbonate (K₂CO₃): 2.76 g (20.0 mmol, 2.0 equiv)

• Dry Acetone: 50 mL

• Solvents for Workup: Ethyl Acetate (EtOAc), Deionized Water, Saturated NaCl (Brine)

Step-by-Step Methodology

• Preparation & Deprotonation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-nitrophenol (1.39 g) in 50 mL of dry acetone. Add anhydrous K₂CO₃ (2.76 g) in one portion. Stir the suspension at room temperature for 30 minutes.

  • Scientist's Insight (Causality): The solution will immediately transition to a deep yellow/orange hue. This is a self-validating visual cue confirming the quantitative formation of the highly conjugated 4-nitrophenoxide anion.

• Alkylation: Add 6-bromohexyl acetate (2.45 g) dropwise to the stirring suspension via syringe.

• Reflux: Attach a reflux condenser and heat the reaction mixture to a gentle reflux (approx. 56 °C) using an oil bath or heating mantle. Maintain reflux for 12 hours.

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes:EtOAc, 3:1 v/v). The starting phenol (lower Rf, bright yellow spot) should disappear, replaced by a new, higher Rf UV-active spot corresponding to the ether product.

• Workup: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove inorganic salts (KBr byproduct and excess K₂CO₃). Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the resulting crude residue in EtOAc (50 mL) and transfer to a separatory funnel. Wash sequentially with deionized water (2 x 25 mL) to remove any unreacted phenoxide, followed by brine (25 mL) to remove residual water.

• Drying & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude oil via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 4:1 Hexanes:EtOAc) to afford pure 6-(4-nitrophenoxy)hexyl acetate.

Fig 2. Step-by-step workflow for the Williamson ether synthesis using 6-bromohexyl acetate.

Quantitative Data: Condition Optimization

To demonstrate the necessity of the selected conditions, Table 1 summarizes the optimization landscape, highlighting the delicate balance between SN2 conversion and acetate preservation.

Entry	Base	Solvent	Temp (°C)	Time (h)	Conversion (%)	Desired Ether Yield (%)	Acetate Cleavage (%)
1	K₂CO₃	Acetone	56 (Reflux)	12	>99	92	<2
2	K₂CO₃	DMF	80	6	>99	85	5
3	Cs₂CO₃	MeCN	82 (Reflux)	8	>99	90	<2
4	NaOH	Acetone/H₂O	56	12	>99	15	82
5	NaH	THF	65 (Reflux)	12	85	60	20

Table 1: Comparative analysis of base and solvent effects on the alkylation of 4-nitrophenol with 6-bromohexyl acetate. Entry 1 represents the optimal balance of high yield and functional group tolerance.

Analytical Characterization & Troubleshooting

• ¹H NMR (CDCl₃) Validation: Successful synthesis is confirmed by a characteristic triplet at ~4.05 ppm (2H, -CH₂-O-Ar) indicating ether formation, and a singlet at ~2.05 ppm (3H, -C(=O)CH₃) confirming the preservation of the acetate group. The disappearance of the broad phenolic -OH peak (~5.5 ppm) is also diagnostic.

• Troubleshooting Acetate Cleavage: If significant 6-(4-nitrophenoxy)hexan-1-ol (cleaved acetate) is observed during LC-MS or NMR analysis, ensure the K₂CO₃ is strictly anhydrous and the acetone is dried over molecular sieves prior to use. Trace water in the presence of carbonate generates hydroxide ions, leading to rapid, irreversible2[2].

References

• [3] Title: 6-bromohexyl Acetate | 68797-94-4 Source: Benchchem URL: 3

• [1] Title: An In-depth Technical Guide to the Synthesis of 6-Bromohexyl Acetate Source: Benchchem URL: 1

• [2] Title: Technical Support Center: Optimizing Reaction Yield Source: Benchchem URL: 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 6-bromohexyl Acetate | 68797-94-4 | Benchchem [benchchem.com]

Application Note: Highly Efficient Azidation of 6-Bromohexyl Acetate for Click Chemistry Applications

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction and Strategic Utility

The synthesis of functionalized aliphatic linkers is a cornerstone of modern bioconjugation, materials science, and drug development. 6-Bromohexyl acetate is a highly versatile, bifunctional building block featuring a terminal electrophilic bromide and a protected primary alcohol (acetate ester)[1]. The conversion of this terminal bromide into an azide yields 6-azidohexyl acetate , a critical intermediate designed for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click" chemistry[1].

This application note details a robust, field-proven protocol for the nucleophilic aliphatic substitution ( SN​2 ) of 6-bromohexyl acetate using sodium azide ( NaN3​ ).

Mechanistic Insights and Causality

The azidation of primary alkyl bromides proceeds via a classic bimolecular nucleophilic substitution ( SN​2 ) pathway. To ensure high yields and minimize side reactions (such as elimination), the experimental conditions must be carefully optimized:

• Solvent Selection (The Kinetic Driver): The reaction is strictly performed in polar aprotic solvents, most commonly Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[1][2]. Polar aprotic solvents strongly solvate the sodium cation ( Na+ ) while leaving the azide anion ( N3−​ ) relatively unsolvated. This creates a "naked," highly nucleophilic azide ion that rapidly attacks the primary carbon bearing the bromine atom, displacing it with high kinetic efficiency[2].

• Temperature Control: While some azidations require heating, primary bromides like 6-bromohexyl acetate are highly reactive. Performing the reaction at ambient temperature (20–25 °C) in DMSO is often sufficient and significantly safer, preventing thermal degradation of the resulting azide[2].

• Stoichiometry: A slight excess of sodium azide (1.1 to 1.5 equivalents) is utilized to drive the equilibrium forward and ensure complete consumption of the starting material[2][3].

Critical Safety Protocols

Sodium azide ( NaN3​ ) is highly toxic and presents severe explosion hazards if mishandled[3].

• Incompatible Solvents: Never use halogenated solvents (e.g., dichloromethane, chloroform) in the presence of sodium azide. This combination can generate diazidomethane, a highly explosive compound.

• Heavy Metals: Avoid contact with heavy metals (copper, lead, brass) as they form shock-sensitive metal azides. Use glass or plastic spatulas.

• Quenching: Unreacted sodium azide in the aqueous waste must be properly neutralized (typically using nitrous acid generated in situ from sodium nitrite and acid) before disposal.

Experimental Methodology

The following protocol outlines the synthesis of 6-azidohexyl acetate from 6-bromohexyl acetate.

Reagents Required:

• 6-Bromohexyl acetate (1.0 eq)[1]

• Sodium azide ( NaN3​ , 1.2 - 1.5 eq)[1][3]

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[1][2]

• Diethyl ether ( Et2​O ) or Ethyl Acetate (for extraction)[1][3]

• Deionized Water & Saturated aqueous NaCl (Brine)[3]

• Anhydrous Magnesium Sulfate ( MgSO4​ )[3]

Step-by-Step Procedure:

• Preparation: In a fume hood, equip a round-bottom flask with a magnetic stir bar. Add 6-bromohexyl acetate (1.0 eq) to the flask.

• Solvation: Dissolve the starting material in anhydrous DMSO (approximately 5-10 mL per gram of substrate). DMSO is preferred over DMF for ambient temperature reactions due to its superior ability to accelerate SN​2 displacements[2].

• Nucleophile Addition: Carefully add sodium azide (1.2 to 1.5 eq) in small portions to the stirring solution[2][3].

• Reaction Phase: Seal the flask under an inert atmosphere (Nitrogen or Argon) and stir vigorously at room temperature (20–25 °C) for 4 to 12 hours[2][3]. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system.

• Aqueous Quench: Once TLC indicates complete consumption of the starting material, cool the mixture in an ice bath and slowly quench by adding cold deionized water (equal to 3x the reaction volume)[1][3].

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether. Causality note: Diethyl ether is preferred over higher-boiling solvents to allow for gentle solvent removal later, protecting the potentially thermally sensitive aliphatic azide.

• Washing: Combine the organic extracts and wash extensively with deionized water (5 times) to remove residual DMSO/DMF. Perform a final wash with saturated brine[3].

• Drying and Concentration: Dry the organic phase over anhydrous MgSO4​ , filter, and concentrate under reduced pressure (keeping the water bath below 35 °C) to yield 6-azidohexyl acetate as a clear liquid[3].

Quantitative Data & Reaction Parameters

Parameter	Optimized Condition	Mechanistic Rationale
Substrate	6-Bromohexyl acetate (1.0 eq)	Primary alkyl halide; optimal for SN​2 without steric hindrance.
Nucleophile	Sodium Azide (1.2 - 1.5 eq)	Slight excess ensures complete conversion without massive waste[2][3].
Solvent	Anhydrous DMSO	Solvates Na+ , leaves N3−​ highly reactive; allows ambient temp reaction[2].
Temperature	Ambient (20–25 °C)	Prevents thermal degradation of the product; minimizes elimination byproducts[2].
Extraction Solvent	Diethyl ether	Low boiling point ( 34.6 °C) allows safe concentration of the azide product[1][3].
Expected Yield	> 90%	The SN​2 displacement of primary bromides in DMSO is highly efficient[2].

Process Visualization

Workflow for the SN2 synthesis of 6-azidohexyl acetate from 6-bromohexyl acetate.

References

• A Practical Procedure for the Synthesis of Alkyl Azides at Ambient Temperature in Dimethyl Sulfoxide in High Purity and Yield. ResearchGate. Available at:[Link]

Sources

• 1. 6-bromohexyl Acetate | 68797-94-4 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Application Note: Advanced Synthesis of Lepidopteran Pheromones Utilizing 6-Bromohexyl Acetate

Target Audience: Researchers, Chemical Ecologists, and Drug/Agrochemical Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Strategic Rationale

Lepidopteran sex pheromones are indispensable tools in modern integrated pest management (IPM), functioning as highly selective agents for mating disruption and mass trapping. Structurally, many of these semiochemicals are straight-chain aliphatic acetates characterized by specific unsaturation patterns. The synthesis of these molecules at scale requires building blocks that can reliably form carbon-carbon bonds while strictly preserving stereochemical fidelity.

6-Bromohexyl acetate serves as a premier bifunctional C6 synthon in chemical ecology. By possessing a pre-installed acetate moiety and a highly reactive terminal bromide, it enables highly convergent cross-coupling strategies. This application note details two distinct, field-proven methodologies for synthesizing high-value insect pheromones using 6-bromohexyl acetate:

• Organomanganese-mediated synthesis of E-9-Dodecen-1-yl acetate (European Pine Shoot Moth pheromone)[1].

• Copper-catalyzed Grignard cross-coupling for Z-9-Tetradecenyl acetate (Fall Armyworm pheromone)[2].

Mechanistic Causality: The "Why" Behind the Chemistry

As an Application Scientist, it is critical to understand not just the steps, but the physicochemical causality dictating the choice of reagents.

The Advantage of Pre-Installed Acetates

Traditional pheromone syntheses often rely on late-stage acetylation of long-chain alcohols. However, late-stage functionalization can introduce trace acidic byproducts that promote double-bond migration or E/Z isomerization. Utilizing 6-bromohexyl acetate circumvents this by carrying the ester safely through the carbon-carbon bond-forming step.

Overcoming Chemoselectivity Challenges

A major synthetic challenge in coupling an organometallic reagent with an acetate-containing electrophile is the competing nucleophilic attack at the ester carbonyl. We bypass this using two distinct organometallic paradigms:

• Pathway A (Organomanganese Reagents): Manganese(II) exhibits high carbophilicity but exceptionally low oxophilicity. Organomanganese halides are highly reactive toward alkyl halides but remain essentially inert toward esters at 0 °C[3]. This allows the direct cross-coupling of E-3-hexenylmanganese bromide with 6-bromohexyl acetate without ester cleavage[1]. The use of N-Methyl-2-pyrrolidone (NMP) as a co-solvent is causal here: it coordinates to the manganese center, increasing the nucleophilicity of the organometallic species toward the alkyl bromide.

• Pathway B (Copper-Catalyzed Grignard Coupling): While Grignard reagents rapidly attack esters, the addition of catalytic Copper(I) Iodide (CuI) rapidly transmetalates the Grignard into an organocuprate intermediate[2]. This soft nucleophile preferentially undergoes oxidative addition and reductive elimination at the sp³ C-Br bond, vastly outcompeting the carbonyl addition pathway and minimizing unwanted β-hydride elimination[4].

Mechanistic Pathway Visualization

Caption: Workflow for synthesizing Lepidopteran pheromones using 6-bromohexyl acetate via two pathways.

Quantitative Data Summary

Parameter	Pathway A: Organomanganese Coupling	Pathway B: Cu-Catalyzed Grignard
Target Species	Rhyacionia buoliana (European Pine Shoot Moth)	Spodoptera frugiperda (Fall Armyworm)
Pheromone	E-9-Dodecen-1-yl acetate	Z-9-Tetradecenyl acetate
C6 Synthon	6-Bromohexyl acetate	6-Bromohexyl acetate
Coupling Partner	E-1-Bromo-3-hexene	(Z)-1-Chlorooct-3-ene
Catalyst/Mediator	Anhydrous MnCl₂	Catalytic CuI (Copper Iodide)
Solvent System	THF / NMP	THF
Temperature	0 °C	0 °C to Room Temperature
Mechanistic Advantage	High carbophilicity, low oxophilicity prevents ester cleavage	Rapid transmetalation to cuprate outcompetes carbonyl addition

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, both protocols are designed as self-validating systems incorporating in-process controls (IPCs) to verify intermediate formation before proceeding to the critical cross-coupling steps.

Protocol A: Synthesis of E-9-Dodecen-1-yl Acetate[1]

Note: All glassware must be flame-dried and maintained under an argon atmosphere.

Step 1: Preparation of Organomanganese Intermediate

• Grignard Formation: To a suspension of magnesium turnings (1.2 eq) in anhydrous THF, add E-1-bromo-3-hexene (1.0 eq) dropwise at 35 °C. Stir for 2 hours.

  • Self-Validation (IPC 1): Titrate the resulting Grignard reagent using iodine/LiCl to confirm active molarity. Do not proceed if yield is <85%.

• Transmetalation: Cool the reaction mixture to 0 °C. Add anhydrous MnCl₂ (1.1 eq) in a single portion. Stir for 1 hour at 0 °C until a dark brown suspension forms, indicating successful transmetalation to E-3-hexenylmanganese bromide[3].

Step 2: Cross-Coupling

• Add N-Methyl-2-pyrrolidone (NMP) (4.0 eq relative to Mn) to the mixture at 0 °C to accelerate coupling.

• Add 6-bromohexyl acetate (0.9 eq) dropwise over 20 minutes. Maintain the temperature strictly at 0 °C to prevent any trace ester cleavage[1].

• Stir for 4 hours at 0 °C.

  • Self-Validation (IPC 2): Pull a 0.1 mL aliquot, quench with saturated NH₄Cl, extract with hexane, and analyze via GC-FID. Proceed to workup only when 6-bromohexyl acetate conversion exceeds 95%.

Step 3: Workup & Isolation

• Quench the reaction carefully with saturated aqueous NH₄Cl (maintains a slightly acidic pH, preserving the acetate).

• Extract with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify via silica gel chromatography (Hexane:Ethyl Acetate, 95:5) to yield E-9-Dodecen-1-yl acetate.

Protocol B: Synthesis of Z-9-Tetradecenyl Acetate[2]

Note: This protocol leverages catalytic copper, making it highly amenable to industrial scale-up.

Step 1: Preparation of Grignard Reagent

• To a suspension of magnesium turnings (1.2 eq) in anhydrous THF, add a crystal of iodine to activate the magnesium.

• Add (Z)-1-chlorooct-3-ene (1.0 eq) dropwise at 40 °C to maintain a gentle reflux. Stir for 3 hours.

  • Self-Validation (IPC 1): Analyze an aliquot via GC-MS (quenched with water) to ensure complete consumption of the chloride and formation of the terminal alkene (oct-3-ene) signature.

Step 2: Cu-Catalyzed Cross-Coupling

• In a separate flask, dissolve 6-bromohexyl acetate (0.9 eq) in anhydrous THF. Add CuI (0.05 eq) and cool the suspension to 0 °C[4].

• Add the (Z)-oct-3-enylmagnesium chloride solution dropwise to the CuI/6-bromohexyl acetate mixture over 45 minutes. The solution will transiently turn deep blue/black, indicative of active organocuprate formation[2].

• Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Self-Validation (IPC 2): Monitor via TLC (Hexane:EtOAc 9:1, KMnO₄ stain). The disappearance of the 6-bromohexyl acetate spot (Rf ~0.4) dictates reaction completion.

Step 3: Workup & Isolation

• Quench with a 1:1 mixture of saturated aqueous NH₄Cl and NH₄OH. (The ammonia complexes the copper, pulling it into the aqueous layer as a deep blue [Cu(NH₃)₄]²⁺ complex, preventing heavy metal contamination of the product).

• Extract with hexane (3x). Wash with brine, dry over MgSO₄, and concentrate.

• Distill under reduced pressure to yield high-purity Z-9-Tetradecenyl acetate.

References

• Belmar, J., Téllez, J., Baeza, J., & Freer, J. (2000). Synthesis of E-9-Dodecen-1-yl Acetate Using Organomanganese Reagents. Zeitschrift für Naturforschung B.
• ATGC Biotech Private Limited. (2020). A Method For Synthesizing Z 9 Tetradecenyl Acetate. QuickCompany Patent Database.
• Belmar, J., et al. (2000). Organosilicon Chemistry / Synthesis of E-9-Dodecen-1-yl Acetate Using Organomanganese Reagents. ResearchGate.
• ATGC Biotech Private Limited. (2020). Novel Synthetic Method For Producing (7 E, 9 Z) 7,9 Dodecadien 1 Yl Acetate and Z-9-Tetradecenyl Acetate. QuickCompany Patent Database.

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. quickcompany.in [quickcompany.in]
• 3. znaturforsch.com [znaturforsch.com]
• 4. quickcompany.in [quickcompany.in]

Application Note: 6-Bromohexyl Acetate as a Bifunctional Synthon in Macrocyclic Musk Fragrance Synthesis

Executive Summary

In the fields of advanced fragrance synthesis and medicinal chemistry, the demand for precise, scalable, and stereoselective building blocks is paramount. 6-Bromohexyl acetate (CAS 8052-41-3) serves as a critical bifunctional synthon, characterized by an orthogonal reactivity profile that allows for selective chemical transformations at either terminus of its six-carbon chain.

This application note details the mechanistic rationale, quantitative data, and self-validating protocols for utilizing 6-bromohexyl acetate in the synthesis of macrocyclic musks—specifically, the highly valued fragrance compound cis-isoambrettolide (cis-oxacycloheptadec-11-en-2-one)[1]. By leveraging its primary bromide for Wittig olefination and its acetate ester for downstream macrolactonization, chemists can achieve the strict stereochemical control required for olfactory excellence.

Mechanistic Insights & Causality

The utility of 6-bromohexyl acetate in fragrance synthesis is driven by the distinct electronic and steric properties of its functional groups, which dictate the causality of the experimental design.

Orthogonal Reactivity

• The Bromide Terminus (Electrophilic Center): The primary bromide is an excellent leaving group, making it highly susceptible to S_N2 nucleophilic substitution. In fragrance synthesis, this terminus is specifically reacted with triphenylphosphine to form a phosphonium salt, the essential precursor for a Wittig reaction[2].

• The Acetate Terminus (Protected Alcohol): The acetate group serves a dual mechanistic purpose. First, it acts as a robust protecting group, preventing the primary alcohol from interfering during the highly basic conditions of the Wittig olefination. Second, post-olefination, the acetate acts as the esterification partner (or is hydrolyzed to an alcohol) to facilitate the final ring-closing macrolactonization that forms the musk lactone[3].

Stereochemical Control via Phase-Transfer Catalysis (PTC)

The olfactory profile of ambrettolide derivatives is strictly dependent on the cis (Z) geometry of the macrocyclic double bond; trans isomers exhibit inferior or off-odor profiles. To achieve high Z-selectivity without relying on pyrophoric bases (e.g., n-butyllithium) in strictly anhydrous conditions, a solid-liquid phase-transfer catalytic Wittig reaction is employed.

By utilizing tetrabutylammonium bromide (TBAB) and potassium carbonate in a biphasic system, the carbonate ion is transported into the organic phase to deprotonate the phosphonium salt in situ. This controlled, localized basicity ensures the slow generation of the ylide, which reacts with methyl oxo-10-decanoate to selectively yield the cis-olefin precursor essential for the fragrance[3].

Visualizations of Reaction Pathways

Orthogonal reactivity of 6-bromohexyl acetate enabling selective fragrance synthesis.

Workflow for the synthesis of cis-isoambrettolide precursors via 6-bromohexyl acetate.

Quantitative Data: Synthesis Pathway Comparison

The selection of the synthetic route for 6-bromohexyl acetate dictates the impurity profile of the downstream fragrance. The simultaneous bromoacetylation of 1,6-hexanediol is the industrial standard due to its high atom economy and scalability[4].

Parameter	Bromoacetylation of 1,6-Hexanediol	Direct Esterification of 6-Bromo-1-hexanol
Reagents	1,6-Hexanediol, 48% HBr, Glacial Acetic Acid	6-Bromo-1-hexanol, Glacial Acetic Acid, H₂SO₄
Reaction Type	Simultaneous bromination & acetylation	Fischer-Speier esterification
Crude Purity	~88%	Variable (dependent on conversion)
Final Purity (Distilled)	>98% (Boiling Point: 78-80°C at 3 mm Hg)	>98%
Key Impurities	1,6-Dibromohexane (<1%), 1,6-Hexanediol Diacetate (<1%)	Dihexyl ether, Unreacted starting material
Scalability & Cost	High (Industrial standard for fragrance precursors)	Moderate (Pre-brominated starting material is costly)

Data compiled from comparative synthesis studies and patent literature[5],[3].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process controls to ensure causality between the chemical actions and the observed results.

Protocol 1: Scalable Bromoacetylation of 1,6-Hexanediol

Objective: Synthesize high-purity 6-bromohexyl acetate via azeotropic distillation.

• Reaction Setup: In a reaction vessel equipped with a Dean-Stark trap and reflux condenser, combine 1,6-hexanediol, a stoichiometric excess of glacial acetic acid, and 48% hydrobromic acid in toluene[3].

• Azeotropic Distillation: Heat the mixture to reflux.

  • Causality & Validation: Toluene forms an azeotrope with the water generated by the esterification and bromination. The reaction is self-validating; completion is visually confirmed when water ceases to collect in the Dean-Stark trap (typically yielding ~86% purity with 3-4% unreacted bromo-6-hexanol)[3].

• Residual Acetylation: Cool the mixture slightly and add a stoichiometric amount of acetic anhydride relative to the remaining bromo-6-hexanol. Reflux for an additional 2 hours.

  • Validation: GC analysis should confirm the disappearance of the bromo-6-hexanol peak, elevating crude purity to >88%[2].

• Purification: Isolate the organic layer, wash with 5% sodium bicarbonate until effervescence ceases, dry over anhydrous sodium sulfate, and purify via vacuum distillation (collecting the fraction at 78-80°C at 3 mm Hg) to achieve >98% purity[5].

Protocol 2: Formation of the Triphenylphosphonium Salt

Objective: Activate the C6 chain for Wittig olefination.

• Reagent Mixing: Dissolve purified 6-bromohexyl acetate and triphenylphosphine (1:1.05 molar ratio) in anhydrous toluene.

• Reflux: Heat the mixture to reflux with constant agitation for 16 hours[3].

• Validation: The successful formation of the triphenylphosphonium salt is indicated by the phase separation of a dense, immiscible liquid or crystalline precipitate at the bottom of the flask, confirming the conversion of the non-polar bromide into a highly polar ionic salt.

Protocol 3: Phase-Transfer Wittig Olefination (cis-Isoambrettolide Precursor)

Objective: Stereoselective formation of the Z-double bond.

• Phase-Transfer Setup: Cool the phosphonium salt mixture to 50-60°C. Add potassium carbonate (K₂CO₃), n-butanol, tetrabutylammonium bromide (TBAB, phase-transfer catalyst), and a catalytic amount of water[3].

• Aldehyde Addition: Heat the biphasic mixture to reflux (112-115°C). Over a period of 2 hours, add methyl oxo-10-decanoate dropwise.

  • Causality: Slow addition prevents the self-condensation (aldol reaction) of the aldehyde under basic conditions, ensuring it reacts exclusively with the transient ylide.

• Maturation & Quenching: Maintain the temperature at 115-120°C for 16 hours.

  • Validation: Monitor via Thin-Layer Chromatography (TLC). The reaction is complete when the spot corresponding to methyl oxo-10-decanoate disappears.

• Workup: Cool to 40°C and slowly acidify using dilute hydrochloric acid to quench the reaction and neutralize the carbonate base[3]. Separate the organic layer, which now contains the cis-olefin precursor ready for macrolactonization.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US5786321A - Preparation of cis-isoambrettolidies and their use as a fragrance - Google Patents [patents.google.com]
• 3. EP0818452B1 - Preparation of cis-isoambrettolides and their use as a fragrance - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

conversion of 6-bromohexyl acetate to a phosphonium salt

Application Note: Synthesis and Purification of (6-Acetoxyhexyl)triphenylphosphonium Bromide Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

(6-Acetoxyhexyl)triphenylphosphonium bromide (CAS: 68760-67-8) is a highly valuable Wittig reagent precursor used extensively in the synthesis of complex natural products, macrocyclic lactones, and functionalized lipid nanoparticles . This application note details a robust, scalable, and self-validating protocol for the conversion of 6-bromohexyl acetate to its corresponding phosphonium salt via a bimolecular nucleophilic substitution (SN2) reaction with triphenylphosphine.

Mechanistic Rationale & Experimental Design

The synthesis relies on the nucleophilic attack of the lone pair on the phosphorus atom of triphenylphosphine (PPh3) onto the electrophilic terminal carbon of 6-bromohexyl acetate.

• Leaving Group Dynamics: Bromide is an excellent leaving group, facilitating a smooth SN2 transition state at the primary carbon.

• Orthogonal Functionality: The acetate protecting group remains completely stable under the neutral, thermal conditions of this reaction, preventing unwanted transesterification or polymerization.

• Solvent Causality (The "Precipitation Engine"): Toluene is strategically selected as the reaction solvent . While both starting materials are highly soluble in hot toluene, the resulting ionic phosphonium salt is virtually insoluble in aromatic solvents. As the salt forms, it phase-separates, driving the reaction to completion via Le Chatelier’s principle and drastically simplifying purification by keeping non-polar impurities in the supernatant phase.

• Atmospheric Control: The reaction must be conducted under an inert atmosphere to prevent the thermal oxidation of PPh3 into triphenylphosphine oxide (TPPO), a notoriously difficult impurity to separate from the final product.

Reagents and Materials

Table 1: Stoichiometry and Reagent Specifications

Reagent	MW ( g/mol )	Equivalents	Amount (100 mmol Scale)	Function
6-Bromohexyl acetate	223.11	1.00	22.3 g	Electrophile
Triphenylphosphine (PPh3)	262.29	1.05	27.5 g	Nucleophile
Toluene (Anhydrous)	92.14	N/A	100 mL	Reaction Solvent
Diethyl Ether (Anhydrous)	74.12	N/A	150 mL	Wash Solvent

Step-by-Step Experimental Protocol

Note: This protocol is designed as a self-validating system. Visual cues (e.g., phase separation) serve as intrinsic checkpoints for reaction progress.

Step 1: Reaction Setup

• To a flame-dried 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 27.5 g of triphenylphosphine (105 mmol).

• Purge the system with inert gas (Argon or Nitrogen) for 5 minutes.

• Add 100 mL of anhydrous toluene to dissolve the PPh3.

• Inject 22.3 g (100 mmol) of 6-bromohexyl acetate into the stirring solution.

Step 2: Reflux and SN2 Substitution 5. Heat the reaction mixture to a gentle reflux (internal temperature ~110 °C) using an oil bath or heating mantle. 6. Maintain reflux with vigorous stirring for 16 to 18 hours.

• Self-Validation Checkpoint: As the reaction progresses, the solution will transition from clear to cloudy, eventually forming a dense, immiscible lower phase (the molten phosphonium salt).

Step 3: Workup and Isolation 7. Remove the heat source and allow the reaction to cool to room temperature (20–25 °C). The lower phase will typically solidify into an off-white or pale yellow crystalline mass. If it remains a viscous oil, proceed to Step 8. 8. Carefully decant the toluene supernatant, which contains unreacted PPh3 and any trace organic impurities.

Step 4: Purification (Trituration) 9. Add 50 mL of anhydrous diethyl ether (or hexanes) to the crude phosphonium salt. 10. Stir vigorously or use a glass stirring rod to triturate the solid, breaking up any large chunks. This step extracts residual toluene and trapped PPh3. 11. Filter the suspension through a sintered glass funnel (medium porosity) under vacuum. 12. Wash the filter cake with two additional 50 mL portions of diethyl ether. 13. Dry the resulting white powder under high vacuum (<1 mbar) at 40 °C for 4 hours to yield (6-acetoxyhexyl)triphenylphosphonium bromide.

Process Visualization

Workflow for the synthesis of (6-acetoxyhexyl)triphenylphosphonium bromide.

Analytical Characterization

To ensure the trustworthiness of the synthesized reagent before downstream Wittig olefination, validate the structure using NMR spectroscopy:

• 31P NMR (CDCl3): A single sharp peak around +24.0 to +25.0 ppm confirms the presence of the alkyltriphenylphosphonium species and the absence of TPPO (~ +29 ppm).

• 1H NMR (CDCl3): Look for the diagnostic multiplet at 3.60–3.80 ppm (2H, CH2-P+), which exhibits strong phosphorus-hydrogen coupling ( JP−H​≈12−13 Hz). The acetate methyl group should appear as a sharp singlet near 2.05 ppm.

Troubleshooting & Optimization

Table 2: Common Experimental Issues and Corrective Actions

Observation / Issue	Mechanistic Cause	Corrective Action
Product "oils out" and refuses to crystallize	Trapped solvent (toluene) disrupts the crystal lattice of the salt.	Decant the solvent, add cold diethyl ether, and scratch the inside of the flask vigorously with a glass rod to induce nucleation.
High levels of TPPO in NMR	Oxygen ingress during reflux at 110 °C oxidizes PPh3.	Ensure strict adherence to Schlenk techniques; maintain a positive pressure of Argon/N2 throughout the reflux period.
Incomplete conversion / Low Yield	Insufficient reaction time or temperature; steric bulk of the 6-carbon chain slows SN2.	Ensure the internal temperature reaches true reflux (~110 °C). Extend reaction time to up to 24 hours if necessary.

Applications in Drug Development

The synthesized (6-acetoxyhexyl)triphenylphosphonium bromide is a critical building block. Upon treatment with a strong base (such as KHMDS or Butyllithium), it forms a reactive ylide. This ylide is utilized in Wittig reactions to construct cis-alkenes, a structural motif essential for synthesizing macrocyclic lactones (e.g., cis-isoambrettolide) and various targeted lipid nanoparticles (LNPs) for mRNA delivery .

References

• European Patent Office. "Preparation of cis-isoambrettolides and their use as a fragrance." Google Patents (EP0818452B1).

• Iwasaki, T., et al. "Synthesis of 23-, 25-, 27-, and 29-Membered (Z)-Selective Unsaturated and Saturated Macrocyclic Lactones... by Wittig Reaction." LookChem Academic Data. Available at: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing 6-Bromohexyl Acetate Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 6-bromohexyl acetate. Here, we address common challenges and provide in-depth, field-proven guidance to help you optimize reaction yields, minimize impurities, and streamline your purification processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 6-bromohexyl acetate?

There are several established routes, but two are most common in practice due to their reliability and scalability.[1]

• Direct Esterification of 6-Bromo-1-hexanol: This is a classic Fischer-Speier esterification where 6-bromo-1-hexanol is reacted with acetic acid using a strong acid catalyst.[1] Alternatively, acetic anhydride can be used for a more rapid and often irreversible acetylation.[2]

• Bromoacetylation of 1,6-Hexanediol: This method involves the simultaneous bromination and acetylation of the more readily available 1,6-hexanediol.[1] It often proceeds by reacting the diol with hydrobromic acid and acetic acid, with azeotropic removal of water to drive the reaction.[3]

Q2: Which synthetic route generally provides the highest yield and purity?

The bromoacetylation of 1,6-hexanediol is often reported to provide high overall yields (around 95%) and high purity (>98%) after distillation.[1][3] This is because it starts from a readily available material and can be driven to completion effectively.[1] However, it requires careful control to avoid the formation of significant side products like 1,6-dibromohexane and 1,6-hexanediol diacetate.[3] The direct esterification of 6-bromo-1-hexanol is straightforward but may result in moderate to high yields that are highly dependent on reaction conditions, particularly the efficiency of water removal.[1]

Q3: What are the most common impurities I should expect, and how can they be minimized?

The most common impurities are directly related to the starting materials and reaction conditions.

• 1,6-Dibromohexane: Arises from over-bromination, especially when using an excess of hydrobromic acid or other brominating agents at elevated temperatures.[4]

• 1,6-Hexanediol Diacetate: Forms when an excess of the acetylating agent (acetic acid or acetic anhydride) is used or if the reaction is allowed to proceed for too long at high temperatures.[4]

• Unreacted Starting Material (6-Bromo-1-hexanol or 1,6-Hexanediol): This is typically due to insufficient reagent stoichiometry or incomplete reaction times.[4]

To minimize these, precise control over stoichiometry is essential.[4] Using only a slight excess of the limiting reagent and monitoring the reaction's progress via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) are critical steps to prevent the formation of these side products.[2][4] A sequential, two-step approach (monobromination followed by acetylation) can also offer superior control.[4]

Q4: What is the most effective method for purifying crude 6-bromohexyl acetate?

Vacuum distillation is the most effective and widely used method for purifying 6-bromohexyl acetate.[4] It efficiently separates the desired product from less volatile impurities, such as 1,6-hexanediol diacetate, and more volatile ones, like 1,6-dibromohexane.[4] For challenging separations, such as removing isomeric impurities like 5-bromohexyl acetate (if a radical bromination route is used), preparative chromatography may be necessary.[4]

Troubleshooting Guide: Common Synthesis Issues

This guide provides potential causes and actionable solutions for specific problems encountered during the synthesis.

Issue Observed	Potential Cause(s)	Recommended Solutions & Scientific Rationale
Low Overall Yield	1. Incomplete reaction.[4]2. Suboptimal reaction temperature.[4]3. Inefficient removal of water in Fischer esterification.[4]4. Insufficient catalyst amount.[4]	1. Increase Reaction Time: Monitor starting material disappearance by TLC/GC.[4]2. Optimize Temperature: Adjust based on the specific route; excessive heat can favor side reactions.[4]3. Drive Equilibrium: For Fischer esterification, use a Dean-Stark apparatus or a chemical drying agent to remove water, shifting the equilibrium towards the ester product according to Le Châtelier's principle.[4][5]4. Adjust Catalyst Loading: Cautiously increase the catalyst amount, but be aware that too much acid catalyst can promote dehydration or other side reactions.[4]
Significant Peak for 1,6-Dibromohexane in GC/MS	1. Excess of hydrobromic acid or other brominating agents.[4]2. High reaction temperatures favoring substitution of the hydroxyl/acetate group.[4]	1. Control Stoichiometry: Use a stoichiometric or only a slight excess of the brominating agent.[4]2. Temperature Management: Carefully control the reaction temperature to avoid excessive thermal energy that can overcome the activation barrier for the second substitution.[4]3. Adopt a Two-Step Approach: First, perform the monobromination of 1,6-hexanediol, purify the intermediate 6-bromo-1-hexanol, and then proceed with acetylation.[4]
Significant Peak for 1,6-Hexanediol Diacetate in GC/MS	1. Large excess of acetic acid or acetic anhydride.[4]2. Prolonged reaction times at elevated temperatures.[4]	1. Limit Acetylating Agent: Use a controlled amount of the acetylating agent (e.g., 1.05-1.1 equivalents).[4]2. Reaction Monitoring: Stop the reaction once the starting alcohol has been consumed, as determined by TLC or GC analysis, to prevent over-acetylation.[4]
Product is Difficult to Purify by Distillation	1. Presence of multiple side products with boiling points close to that of 6-bromohexyl acetate.[4]	1. Optimize Distillation: Use fractional distillation with a packed column (e.g., Vigreux or Raschig rings) to improve separation efficiency.2. Consider Chromatography: If distillation fails, flash column chromatography on silica gel is an effective alternative for separating compounds with different polarities.[6]

Visualized Workflows and Reaction Pathways

To provide a clearer understanding of the synthesis and troubleshooting logic, the following diagrams illustrate the key processes.

Caption: Primary synthetic pathways to 6-bromohexyl acetate and common side products.

Caption: A logical workflow for troubleshooting common issues in the synthesis.

Experimental Protocols

Protocol 1: Direct Esterification of 6-Bromo-1-hexanol (Fischer-Speier Method)

This protocol outlines the acid-catalyzed esterification of 6-bromo-1-hexanol with acetic acid.[1][4]

Materials:

• 6-Bromo-1-hexanol

• Glacial Acetic Acid (Excess)

• Concentrated Sulfuric Acid (Catalytic amount)

• Diethyl Ether (or other suitable extraction solvent)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 6-bromo-1-hexanol and an excess of glacial acetic acid (e.g., 2-3 equivalents).[4]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol% relative to the alcohol).

• Heating: Heat the mixture to reflux for 1-2 hours. The reaction progress can be monitored by TLC, observing the disappearance of the starting alcohol spot.[4]

• Work-up: Cool the reaction mixture to room temperature and dilute it with diethyl ether.

• Washing: Transfer the mixture to a separatory funnel. Carefully wash the organic layer sequentially with water, followed by saturated sodium bicarbonate solution until effervescence ceases (to neutralize the acids), and finally with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[4]

• Purification: Purify the resulting crude oil by vacuum distillation to obtain pure 6-bromohexyl acetate.[4]

Protocol 2: Bromoacetylation of 1,6-Hexanediol

This protocol is adapted from procedures involving the simultaneous bromination and acetylation of a diol.[1][3][6]

Materials:

• 1,6-Hexanediol

• 48% Hydrobromic Acid

• Acetic Anhydride

• Toluene

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• Monobromination Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add 1,6-hexanediol (1.0 eq.), toluene, and 48% aqueous hydrobromic acid (1.2 eq.).[6]

• Azeotropic Distillation: Heat the mixture to reflux. Water generated during the reaction will be collected in the Dean-Stark trap. Continue reflux until the theoretical amount of water is collected (typically 18-24 hours).[3][6]

• Cooling and Acetylation: Cool the reaction mixture to room temperature. To the crude product mixture containing 6-bromo-1-hexanol, add a stoichiometric amount of acetic anhydride (1.0 eq.).[3]

• Acetylation Reaction: Heat the mixture to reflux for an additional 2 hours to complete the acetylation.[3]

• Work-up: Cool the mixture. Wash the organic layer with water, saturated sodium bicarbonate solution, and finally with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene under reduced pressure.

• Purification: Purify the crude 6-bromohexyl acetate by vacuum distillation.[3] The purity should be >98%.[3]

References

• 4

• 1

• 2

• 3

• 7

• 8

• 9

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Technical Support Center: Preventing Hydrolysis of the Acetate Group in 6-Bromohexyl Acetate

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 6-bromohexyl acetate. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile bifunctional reagent. Our goal is to provide you with expert insights and actionable protocols to mitigate one of the most common challenges encountered during its use: the unintended hydrolysis of the acetate ester functionality. By understanding the underlying mechanisms and implementing the strategies outlined below, you can ensure the integrity of your starting material and the success of your synthetic outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the stability and handling of 6-bromohexyl acetate.

Q1: What is 6-bromohexyl acetate and why is its stability a concern?

6-bromohexyl acetate is a valuable bifunctional organic compound that incorporates both a terminal bromine atom and an acetate ester group.[1] This dual reactivity allows it to serve as a flexible linker or building block in multi-step syntheses.[1][2] The primary stability concern is the hydrolysis of the acetate ester, which converts the molecule to 6-bromohexanol.[3] This side reaction consumes your starting material, complicates purification, and can lead to unintended downstream reactions, ultimately impacting reaction yield and purity.

Q2: What are the primary causes of acetate hydrolysis?

The hydrolysis of an ester is the cleavage of the ester bond by reaction with water to form a carboxylic acid and an alcohol. This process is significantly accelerated under either strongly acidic or basic conditions.[4][5] The main factors that promote the hydrolysis of 6-bromohexyl acetate are:

• Presence of Water: Water is a necessary reactant for hydrolysis. Reactions run under strictly anhydrous conditions are far less susceptible.[3]

• Strongly Basic Conditions (pH > 9): Strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) rapidly saponify the ester, an essentially irreversible process that forms 6-bromohexanol and an acetate salt.[4][6]

• Strongly Acidic Conditions (pH < 4): Strong acids catalyze the hydrolysis reaction, which is a reversible equilibrium.[4][5] Using excess water can drive the equilibrium toward the hydrolysis products.

• Elevated Temperatures: Higher reaction or workup temperatures increase the rate of hydrolysis across all pH ranges.[7][8]

Q3: How can I detect if my 6-bromohexyl acetate has hydrolyzed?

Hydrolysis can be readily detected by standard analytical techniques that identify the formation of the primary byproduct, 6-bromohexanol.

• Thin-Layer Chromatography (TLC): 6-bromohexanol is more polar than 6-bromohexyl acetate and will therefore have a lower Retention Factor (Rƒ) on a silica gel TLC plate. A new, lower spot appearing below your starting material spot is a strong indicator of hydrolysis.

• Gas Chromatography (GC): GC analysis will show a new peak with a different retention time corresponding to 6-bromohexanol. This method can also be used to quantify the extent of hydrolysis.[9]

• ¹H-NMR Spectroscopy: The proton NMR spectrum provides clear evidence. 6-bromohexyl acetate has a characteristic singlet for the acetate methyl protons (CH₃CO-) around δ 2.0 ppm and a triplet for the methylene protons next to the ester oxygen (-O-CH₂-) around δ 4.0 ppm.[10] Upon hydrolysis to 6-bromohexanol, the acetate singlet disappears and a broad singlet corresponding to the alcohol hydroxyl proton (-OH) will appear. The chemical shift of the adjacent -CH₂- group will also shift upfield.

Q4: What are the ideal storage conditions for 6-bromohexyl acetate?

To maintain its purity and prevent degradation over time, 6-bromohexyl acetate should be stored in a cool, dry place in a tightly sealed container to keep out moisture.[11] It should be stored away from strong acids, bases, and oxidizing agents.[12]

Q5: Can I use strong bases like NaOH or LiOH in reactions with 6-bromohexyl acetate?

It is strongly discouraged. The acetate group is highly susceptible to rapid hydrolysis (saponification) by strong bases.[3][6] If a base is required for your reaction, you must use milder, non-hydroxide bases. Milder inorganic bases like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) are generally more compatible.[3]

Section 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving hydrolysis issues during your experiments.

Issue 1: Significant product decomposition is observed during aqueous workup.

You've run your reaction, and the initial TLC or GC analysis looks clean. However, after performing an aqueous workup (e.g., washing with water or brine), you notice the appearance of a significant amount of 6-bromohexanol.

• Potential Cause: The pH of your aqueous wash solutions is not properly controlled. Tap water can be slightly acidic, and if your reaction mixture contains unquenched acidic or basic reagents, they can contaminate the wash and catalyze hydrolysis.[13]

• Validation: Check the pH of your deionized water and all prepared aqueous solutions with a pH meter or pH paper.

• Solution: Strictly adhere to a neutralized workup protocol. Before extraction, quench any acidic or basic reagents. Wash the organic layer with a saturated solution of sodium bicarbonate (pH ~8.5) to neutralize any residual acid, followed by a wash with deionized water or brine.[13] Minimize the contact time between the organic layer and the aqueous phases to reduce the opportunity for hydrolysis.

• Potential Cause: The workup was performed at an elevated temperature.

• Validation: Review your procedure. Was the reaction mixture fully cooled to room temperature before beginning the workup?

• Solution: Always ensure the reaction mixture is cooled to room temperature (or even 0 °C) before adding any aqueous solutions. This simple step significantly slows the rate of any potential hydrolysis.[13]

Issue 2: Low yield due to hydrolysis occurring during a base-mediated reaction.

Your experimental goal requires the use of a base, but you consistently isolate 6-bromohexanol as a major byproduct, indicating hydrolysis is happening concurrently with your desired transformation.

• Potential Cause: The base is too strong, or the reaction conditions (time, temperature) are too harsh.

• Validation: If using bases like alkoxides (e.g., NaOEt) or hydroxides, hydrolysis is highly probable. High temperatures and long reaction times exacerbate the issue.

• Solution:

  • Select a Milder Base: Switch to a less nucleophilic and/or weaker base. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent alternatives for many reactions, such as alkylations.

  • Optimize Conditions: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Monitor the reaction closely by TLC or GC and stop it as soon as the starting material is consumed to avoid prolonged exposure to basic conditions.

  • Ensure Anhydrous Conditions: The presence of even trace amounts of water can lead to significant hydrolysis in the presence of a base. Use freshly dried solvents, flame-dry your glassware, and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Issue 3: The desired reaction chemistry is incompatible with the acetate group.

You've determined that your required reaction conditions (e.g., use of Grignard reagents, strong reducing agents like LiAlH₄, or prolonged exposure to strong acid/base) will unavoidably cleave the acetate group.

• Potential Cause: The acetate group is not a suitable protecting group for the intended chemical transformation.[14][15]

• Solution: Employ an Orthogonal Protecting Group Strategy. Instead of starting with 6-bromohexyl acetate, start with 6-bromo-1-hexanol and protect the alcohol with a group that is stable to your reaction conditions. After the reaction is complete, the protecting group can be selectively removed to reveal the alcohol.

Section 3: Key Experimental Protocols & Data

Protocol 1: Recommended Aqueous Workup to Prevent Hydrolysis

This protocol is designed for quenching and extracting a reaction mixture containing 6-bromohexyl acetate from a water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate).

• Cooling: Ensure the reaction flask is cooled to room temperature (20–25 °C). For sensitive substrates, an ice bath (0 °C) is recommended.

• Quenching (if applicable): If the reaction contains reactive reagents, slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) with vigorous stirring until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Add another portion of saturated NaHCO₃ solution, gently invert the funnel 3-5 times (venting frequently), allow the layers to separate, and drain the aqueous layer.

• Washing: Wash the organic layer with deionized water (1x) and then with brine (1x) to remove residual water-soluble impurities and salts.

• Drying & Concentration: Dry the isolated organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

Protocol 2: Monitoring Hydrolysis by Thin-Layer Chromatography (TLC)

• Prepare TLC Plate: Use a standard silica gel plate.

• Spotting: On the baseline, apply a small spot of your starting 6-bromohexyl acetate (as a reference), a co-spot (reference material and reaction mixture on the same spot), and a spot of your reaction mixture.

• Elution: Develop the plate in a suitable solvent system (e.g., 20% Ethyl Acetate in Hexanes). The ideal solvent system should give the starting material an Rƒ of ~0.4–0.5.

• Visualization: Visualize the plate under a UV lamp (if applicable) and/or by staining with a potassium permanganate (KMnO₄) solution.

• Analysis: The hydrolysis product, 6-bromohexanol, is more polar and will appear as a new spot with a lower Rƒ value (closer to the baseline) than the starting ester. The alcohol will also be readily stained by KMnO₄.

Data Presentation

Table 1: General Stability of Acetate Esters at Different pH Ranges [7][8][13]

pH Range	Stability at Room Temperature	Recommended for Workup?	Rationale
< 4	Unstable (Rapid Hydrolysis)	No	Subject to rapid acid-catalyzed hydrolysis.
4 - 6.5	Moderately Stable (Slow Hydrolysis)	Not Recommended	Hydrolysis is slow but can be significant over time.
6.5 - 9	Stable	Yes	Optimal range for minimizing hydrolysis during extractions.
> 9	Unstable (Rapid Hydrolysis)	No	Subject to rapid and irreversible base-promoted saponification.

Table 2: Comparison of Alternative Alcohol Protecting Groups [14][16][17]

Protecting Group	Abbreviation	Stable To	Cleaved By	Comments
tert-Butyldimethylsilyl ether	TBDMS	Strong Bases, Grignards, Oxidants	Acid (e.g., HCl), Fluoride (e.g., TBAF)	Very common, robust protection for many reactions.
Tetrahydropyranyl ether	THP	Strong Bases, Grignards, Reductants	Mild Acid (e.g., PPTS, aq. AcOH)	Forms an acetal, stable to basic and nucleophilic conditions.[18]
Benzyl ether	Bn	Strong Acid, Strong Base, Oxidants, Reductants	Catalytic Hydrogenation (H₂, Pd/C)	Very robust but deprotection is incompatible with alkenes/alkynes.[14]

Section 4: Mechanistic Insights & Workflows

Understanding the chemical pathways that lead to hydrolysis is key to preventing it.

Hydrolysis Mechanisms

The diagram below illustrates both the base-promoted (saponification) and acid-catalyzed hydrolysis pathways for 6-bromohexyl acetate. The base-promoted pathway is irreversible due to the deprotonation of the carboxylic acid intermediate.[4][6]

Caption: Troubleshooting workflow for acetate hydrolysis.

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• Kim, H., et al. (2021). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Angewandte Chemie International Edition, 60(4), 1734-1769. [Link]

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• University of Illinois Springfield. Alkyl Halides. [Link]

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• 18. uwindsor.ca [uwindsor.ca]

troubleshooting low yield in Williamson ether synthesis with 6-bromohexyl acetate

Technical Support Center: Williamson Ether Synthesis

Welcome to the technical support guide for troubleshooting the Williamson ether synthesis, with a specific focus on reactions involving 6-bromohexyl acetate. This resource is designed for researchers, scientists, and drug development professionals to navigate common challenges and optimize reaction outcomes.

Troubleshooting & FAQs: Low Yield in Williamson Ether Synthesis with 6-Bromohexyl Acetate

Here we address frequent issues encountered during the synthesis, providing explanations and actionable solutions based on established chemical principles.

Question 1: My reaction yield is significantly lower than expected. What are the primary causes?

Low yields in a Williamson ether synthesis can often be attributed to several competing factors.[1] The reaction's success hinges on favoring the S(_N)2 (bimolecular nucleophilic substitution) pathway, which leads to the desired ether product.[2][3][4][5] However, side reactions can dominate if conditions are not optimal.

• Competing E2 Elimination: The most common side reaction is the E2 (bimolecular elimination) reaction.[1][6][7] The alkoxide, which is intended to act as a nucleophile, is also a strong base.[8] Instead of attacking the carbon atom bearing the bromine, it can abstract a proton from an adjacent carbon, leading to the formation of an alkene byproduct (hex-5-enyl acetate). This is particularly prevalent at higher temperatures.[1][9][10][11]

• Hydrolysis of the Acetate Ester: The presence of a strong base, especially with any residual water, can lead to the saponification (base-catalyzed hydrolysis) of the acetate group on your 6-bromohexyl acetate starting material.[12] This would consume your starting material and produce 6-bromohexan-1-ol, which could then also participate in the ether synthesis, leading to a mixture of products and complicating purification.

• Incomplete Reaction: Insufficient reaction time or temperatures that are too low can result in incomplete conversion of the starting materials.[1][2] Williamson ether syntheses can require anywhere from 1 to 8 hours at temperatures ranging from 50 to 100 °C to reach completion.[1][2]

• Solvent Issues: The choice of solvent is critical. Protic solvents (like water or ethanol) can solvate the alkoxide nucleophile, reducing its reactivity and slowing down the desired S(_N)2 reaction.[2][6] Apolar solvents can also hinder the reaction.[2]

Question 2: I've observed the formation of an unexpected alkene. How can I minimize this elimination side product?

The formation of an alkene is a definitive sign that the E2 elimination pathway is competing significantly with the S(_N)2 substitution.[6][9] Since 6-bromohexyl acetate is a primary alkyl halide, it is generally less prone to elimination than secondary or tertiary halides.[2][3][13][14] However, certain conditions can still favor this unwanted pathway.

To minimize alkene formation:

• Temperature Control: Lowering the reaction temperature is a key strategy.[9][10] Elimination reactions typically have a higher activation energy than substitution reactions and are therefore more favored at elevated temperatures.[9]

• Choice of Base: While a strong base is necessary to deprotonate the alcohol and form the alkoxide, using a milder base might be beneficial if elimination is a major issue. For instance, potassium carbonate (K₂CO₃) is often a successful alternative to stronger bases like sodium hydride (NaH).[15]

• Steric Hindrance: Ensure that the alcohol you are converting to the alkoxide is not sterically bulky. While your alkyl halide is primary, a bulky alkoxide can act more like a base than a nucleophile, promoting elimination.[6][14]

Question 3: Could the acetate group on my 6-bromohexyl acetate be causing problems?

Yes, the acetate protecting group can introduce complications. As mentioned, it is susceptible to hydrolysis under strongly basic conditions.[12]

• Saponification: Strong bases like sodium hydroxide or even sodium hydride in the presence of trace water can cleave the ester, forming an acetate salt and 6-bromohexan-1-ol. This unwanted side reaction consumes your starting material and can lead to a complex product mixture.

• Mitigation Strategy:

  • Use Anhydrous Conditions: Ensure all your reagents and solvents are thoroughly dried to minimize water content.

  • Select a Milder Base: Consider using a base that is strong enough to deprotonate your alcohol but less likely to hydrolyze the ester. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF or acetonitrile are often good choices for substrates with base-sensitive functional groups.[7][15]

Question 4: What are the optimal reaction conditions (base, solvent, temperature) for this synthesis?

Optimizing the reaction conditions is crucial for maximizing the yield of your desired ether.

Parameter	Recommendation	Rationale
Base	Sodium Hydride (NaH) or Potassium Carbonate (K₂CO₃)	NaH is a strong, non-nucleophilic base that effectively deprotonates most alcohols.[3][7] K₂CO₃ is a milder, less-hygroscopic alternative that can minimize side reactions like ester hydrolysis.[7][15]
Solvent	Anhydrous DMF or Acetonitrile	Polar aprotic solvents are ideal as they solvate the cation of the alkoxide but leave the nucleophilic anion relatively free, enhancing its reactivity.[2][6][7]
Temperature	50-80 °C	This temperature range is generally sufficient to promote the S(_N)2 reaction without excessively favoring the E2 elimination pathway.[1][2] Start at a lower temperature and slowly increase if the reaction is sluggish.[16]
Atmosphere	Inert (Nitrogen or Argon)	This is particularly important when using reactive bases like NaH to prevent reaction with atmospheric moisture and oxygen.[1]

Question 5: My reaction seems to be stalled or not going to completion. What steps can I take?

If your reaction is not progressing, consider the following:

• Insufficient Deprotonation: The alcohol may not be fully deprotonated to form the reactive alkoxide. This could be due to an insufficient amount of base or the use of a base that is not strong enough for your specific alcohol.

• Low Temperature: The reaction may simply be too slow at the current temperature. A modest increase in temperature can sometimes be beneficial, but monitor carefully for the formation of elimination byproducts.[15]

• Phase Transfer Catalysis: If your alkoxide has poor solubility in the organic solvent, a phase transfer catalyst (PTC) can be employed. A PTC, such as a quaternary ammonium salt, can shuttle the alkoxide from a solid or aqueous phase into the organic phase where the reaction with 6-bromohexyl acetate occurs.[2][17][18] This can significantly improve reaction rates and yields.[17]

Visualizing the Williamson Ether Synthesis Workflow

The following diagram illustrates the key steps and potential pitfalls in the Williamson ether synthesis.

Caption: Troubleshooting workflow for the Williamson ether synthesis.

Experimental Protocol: General Procedure

This is a generalized protocol and may require optimization for your specific alcohol substrate.

1. Alkoxide Formation: a. To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the alcohol (1.0 equivalent) and anhydrous DMF. b. Cool the solution to 0 °C in an ice bath. c. Add sodium hydride (1.1 equivalents, 60% dispersion in mineral oil) portion-wise. Caution: Hydrogen gas is evolved. Ensure proper ventilation. d. Allow the mixture to stir at 0 °C and then warm to room temperature until gas evolution ceases, indicating the complete formation of the alkoxide.[1]

2. Ether Formation: a. Slowly add 6-bromohexyl acetate (1.0-1.2 equivalents) to the alkoxide solution via a syringe. b. Heat the reaction mixture to 60-70 °C. c. Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC). Reactions are typically complete within 2-8 hours.[1][2]

3. Work-up: a. After the reaction is complete (as determined by TLC/GC), cool the mixture to room temperature. b. Carefully quench the reaction by the slow addition of water to destroy any excess NaH. c. Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate or diethyl ether (3x). d. Combine the organic layers and wash with water and then with brine. e. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[1]

4. Purification: a. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. b. The crude product can then be purified by column chromatography on silica gel to isolate the desired ether.[1][19]

References

• Williamson ether synthesis - Wikipedia. Available at: [Link]

• Can anyone help me with a Williamson ether synthesis? - ResearchGate. Available at: [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. Available at: [Link]

• Williamson Ether Synthesis - ChemTalk. Available at: [Link]

• Alkyl Halide Reactions: Substitutions & Eliminations | Fiveable. Available at: [Link]

• Williamson Ether Synthesis - J&K Scientific LLC. Available at: [Link]

• Solved Reflect on the challenges associated with | Chegg.com. Available at: [Link]

• SN2 vs E2 - Chemistry Steps. Available at: [Link]

• Phase-Transfer Catalysis in Organic Syntheses - CRDEEP Journals. Available at: [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents - Francis Academic Press. Available at: [Link]

• Organic Chemistry Williamson Ether Synthesis - University of Richmond. Available at: [Link]

• Williamson Ether synthesis : r/OrganicChemistry - Reddit. Available at: [Link]

• CHM2210 Chapter 11 Problem Solving Williamson Ether Synthesis 041620 - YouTube. Available at: [Link]

• Show how you would use the Williamson ether synthesis to prepare ... - Pearson. Available at: [Link]

• Williamson Synthesis - Organic Chemistry Portal. Available at: [Link]

• An improved Williamson ether synthesis using phase transfer catalysis - Semantic Scholar. Available at: [Link]

• Experiment 06 Williamson Ether Synthesis. Available at: [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents | Francis Academic Press. Available at: [Link]

• SN1 vs E1 and SN2 vs E2 : The Temperature - Master Organic Chemistry. Available at: [Link]

• Selecting between SN2 and E2 primary alkyl halide - Chemistry Stack Exchange. Available at: [Link]

• Williamson Ether and Carboxylic Acids - Chemistry Stack Exchange. Available at: [Link]

• Basic Hydrolysis of Esters - Saponification - Master Organic Chemistry. Available at: [Link]

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• 19. chegg.com [chegg.com]

Technical Support Center: 6-Bromohexyl Acetate Work-Up &amp; Purification

Diagnostic Guide and Validated Protocols for Process Chemists

Welcome to the Application Scientist Support Portal. Handling bifunctional molecules like 6-bromohexyl acetate requires precision. The molecule contains both an ester linkage (susceptible to acid/base hydrolysis) and a primary alkyl bromide (prone to nucleophilic substitution or thermal elimination). This guide provides a self-validating framework for the extraction, neutralization, and purification of 6-bromohexyl acetate, ensuring high yields and >98% purity[1].

Process Visualization: The Work-Up Pathway

Logical workflow for the extraction, neutralization, and purification of 6-bromohexyl acetate.

Self-Validating Experimental Protocol

This methodology is engineered to prevent product degradation while systematically removing reaction byproducts.

Step 1: Azeotropic Water Removal

• Action: Equip the reaction flask with a Dean-Stark apparatus and reflux the crude mixture with an inert solvent like toluene[1].

• Causality: Esterification and bromoacetylation generate water. Continuous azeotropic removal drives the equilibrium forward, maximizing conversion to the target ester[2].

• Validation Check: The step is complete when the theoretical volume of water is collected in the trap.

Step 2: Neutralization and Aqueous Washing

• Action: Cool the mixture to room temperature. Wash the organic layer sequentially with distilled water, 5% aqueous sodium bicarbonate (NaHCO₃), and saturated sodium chloride (brine)[3].

• Causality: The crude mixture contains highly corrosive HBr and acetic acid. If left unneutralized, these acids will catalyze the hydrolysis of the ester group during solvent concentration. NaHCO₃ safely neutralizes these acids without saponifying the ester. Brine reduces the solubility of the organic product in the aqueous layer.

• Validation Check: Continue NaHCO₃ washes until CO₂ effervescence completely ceases and the aqueous effluent tests at pH 7–8 using indicator paper[3].

Step 3: Drying and Concentration

• Action: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure[2].

• Causality: Trace water must be removed before distillation to prevent bumping and high-temperature hydrolysis. Na₂SO₄ is preferred over MgSO₄ as it is strictly neutral, preventing any Lewis acid-catalyzed side reactions.

• Validation Check: The drying agent should flow freely like sand when swirled, indicating all water has been absorbed.

Step 4: High-Vacuum Fractional Distillation

• Action: Subject the concentrated crude to vacuum distillation, collecting the main fraction[3].

• Causality: 6-bromohexyl acetate has a high boiling point. Distillation at atmospheric pressure requires temperatures that induce thermal degradation or elimination of HBr. High vacuum lowers the boiling point to a safe thermal window.

• Validation Check: The target fraction should distill at 78–80°C at 3 mmHg, yielding >98% pure product[3].

Quantitative Data Matrix: Distillation Fractions

Understanding the boiling points of your mixture components is critical for successful fractional distillation. The following table summarizes the typical distribution and thermal properties of the crude mixture[3].

Component	Role in Synthesis	Boiling Point (°C at 3 mmHg)	Typical Crude Composition (%)	Target Final Purity (%)
1,6-Dibromohexane	Lower-boiling byproduct	~65	Present	< 1%
6-Bromohexyl Acetate	Target Product	78–80	~86–88%	> 98%
1,6-Hexanediol Diacetate	Higher-boiling byproduct	100–102	Present	< 1%

Troubleshooting Guide (Diagnostics)

Q: During the sodium bicarbonate wash, a stubborn emulsion forms. How can this be resolved without losing product? A: Causality: Emulsions in this work-up are typically stabilized by microbubbles of CO₂ gas generated during the neutralization of acetic acid and HBr, combined with the similar densities of the organic and aqueous phases. Solution: First, ensure the organic phase is sufficiently diluted with a low-density solvent like diethyl ether or additional toluene. Second, add saturated brine to the aqueous layer; this increases the density and ionic strength of the aqueous phase, forcing the organic molecules out (the "salting-out" effect) and rapidly breaking the emulsion[3].

Q: The final yield of 6-bromohexyl acetate is unexpectedly low, and a black, tarry residue remains in the distillation flask. What caused this? A: Causality: This is a classic sign of thermal degradation (dehydrohalogenation). If the vacuum system is weak or fluctuating, the pot temperature must be increased to achieve distillation. At temperatures exceeding 120–130°C, the primary alkyl bromide undergoes elimination to form alkenes and liberates HBr gas, which further catalyzes the polymerization of the mixture into a tar. Solution: Validate the integrity of your vacuum line before heating. Ensure the system can hold a steady pressure of 3 mmHg or lower. Never exceed a pot temperature of 120°C.

Q: GC analysis of the distilled product shows a 3–4% contamination of 6-bromo-1-hexanol. How do I remove it? A: Causality: 6-bromo-1-hexanol and 6-bromohexyl acetate have overlapping boiling points under certain vacuum conditions, making fractional distillation difficult if the starting material wasn't fully consumed[4]. Solution: Do not attempt to re-distill immediately. Instead, treat the crude mixture (prior to final distillation) with a stoichiometric amount of acetic anhydride and reflux for 2 hours[3]. This "scavenging" step converts the remaining alcohol into the target acetate, which can then be safely distilled[4].

Frequently Asked Questions (FAQs)

Q: Can the byproducts isolated during vacuum distillation be recycled? A: Yes, this is a highly efficient self-contained process. The lower-boiling fraction (1,6-dibromohexane) can be converted into 6-bromohexyl acetate by reacting it with sodium acetate in acetic acid[4]. The higher-boiling fraction (1,6-hexanediol diacetate) can be recycled directly into the initial bromoacetylation reaction with 1,6-hexanediol and HBr[4].

Q: Is it possible to substitute toluene with a greener solvent for the extraction phase? A: While toluene is standard for the initial azeotropic distillation[1], the subsequent extraction and washing steps can utilize greener alternatives such as ethyl acetate or 2-methyltetrahydrofuran (2-MeTHF). However, note that ethyl acetate is partially miscible with water and susceptible to hydrolysis if the bicarbonate quench is too slow or warm.

References

• Title: EP0818452B1 - Preparation of cis-isoambrettolides and their use as a fragrance Source: European Patent Office / Google Patents URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0818452B1 - Preparation of cis-isoambrettolides and their use as a fragrance - Google Patents [patents.google.com]

challenges in the selective monobromination of 1,6-hexanediol

Welcome to the Advanced Technical Support Center for the synthesis of 6-bromo-1-hexanol. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals navigate the nuanced challenges of selectively monobrominating 1,6-hexanediol.

The synthesis of this bifunctional building block is notorious for over-bromination and stalled conversions. Below, we dissect the causality behind these failures, provide a self-validating experimental protocol, and outline alternative strategies to ensure high-yield, high-purity outcomes.

Part 1: Reaction Design & Troubleshooting FAQs

Q1: Why am I observing high levels of 1,6-dibromohexane despite using a strict 1:1 stoichiometric ratio of HBr to 1,6-hexanediol? Causality: In a batch reactor, statistical distribution naturally leads to over-bromination if the mono-brominated intermediate competes with the starting diol for the brominating agent. Furthermore, 6-bromo-1-hexanol is significantly more lipophilic than the highly polar 1,6-hexanediol. In a biphasic system (e.g., aqueous HBr and toluene), the mono-bromo product partitions into the organic phase. If the local concentration of HBr at the phase boundary is too high, it will preferentially react with the mono-bromo intermediate rather than the bulk diol. Solution: To shift the statistical distribution, use a slight excess of the diol (1.2 to 1.5 equivalents)[1]. Additionally, utilizing 1,2-dichloroethane or toluene as the solvent has been empirically proven to minimize dibromide formation compared to highly non-polar solvents like isooctane[2].

Q2: I am using a Dean-Stark trap to azeotropically remove water and drive the equilibrium, but my conversion has stalled and selectivity is poor. What is happening? Causality: This is a classic, counter-intuitive phenomenon in diol monobromination. While Le Chatelier's principle suggests that removing water (a byproduct of the SN​2 reaction) should drive the equilibrium forward[1], empirical studies demonstrate that azeotropic water removal actually decreases selectivity[3]. The mono-brominated product (6-bromo-1-hexanol) possesses an amphiphilic character. In anhydrous, non-polar conditions, it acts as a surfactant, forming aggregates such as reverse micelles or water/oil microemulsions. These micelles encapsulate the unreacted hydroxyl groups, shielding them from the aqueous HBr phase and drastically lowering reactivity[3]. Solution: Abandon the Dean-Stark trap. Reflux the diol with 48% aqueous HBr in toluene without removing the water. Retaining water prevents the formation of these restrictive reverse micelles, leading to higher yields and superior purity[3].

Q3: My target molecule is highly sensitive to harsh acidic conditions, and I am observing polymeric side products. Are there alternative monobromination strategies? Causality: Hydrobromic acid requires high thermal activation (refluxing toluene at ~110 °C) and highly acidic conditions, which can induce polymerization or degrade sensitive functional groups over the standard 18–24 hour reaction time[1],[4]. Solution: Employ milder, anhydrous brominating agents. The Appel reaction, utilizing triphenylphosphine ( Ph3​P ) and carbon tetrabromide ( CBr4​ ) in dichloromethane (DCM), provides near-quantitative yields at room temperature without generating dibromide contaminants[4]. Alternatively, the use of cyanuric chloride (TCT), DMF, and KBr in DCM offers a rapid (15–30 min), mild route for strictly controlled monobromination[4].

Part 2: Mechanistic & Workflow Visualization

The following decision tree maps the logical workflow for selecting the appropriate monobromination conditions based on substrate sensitivity and the critical impact of water retention.

Workflow for selecting monobromination conditions and the impact of water removal on yield.

Part 3: Quantitative Data Summary

The table below summarizes the causality between reaction conditions and the resulting yield/impurity profiles, allowing for rapid methodological comparison.

Method / Reagents	Solvent	Water Removal (Dean-Stark)	Temperature	Typical Yield	Dibromide Formation
48% aq. HBr	Toluene	Yes	110 °C (Reflux)	45–60%	High (Reverse Micelle Trapping)
48% aq. HBr	Toluene	No	110 °C (Reflux)	81–95%	Low
48% aq. HBr	Isooctane	No	99 °C (Reflux)	< 50%	High
Ph3​P / CBr4​	DCM	N/A (Anhydrous)	20–25 °C	> 95%	Trace / None

Data synthesized from established organic chemistry protocols and solvent effect studies[1],[2],[4],[3].

Part 4: Self-Validating Experimental Protocol

Optimized Batch Monobromination of 1,6-Hexanediol (Water-Retained Method) This protocol is engineered to bypass the reverse-micelle stalling effect by intentionally omitting the Dean-Stark apparatus[3].

Materials Required:

• 1,6-Hexanediol (1.2 equivalents)[1]

• 48% aqueous Hydrobromic acid (HBr) (1.0 equivalent)

• Toluene (Reaction solvent)

• Saturated aqueous NaHCO3​ , Brine, Anhydrous Na2​SO4​

• Silica gel (for chromatography) and n-Hexane/Ethyl acetate eluent[5]

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a standard reflux condenser (DO NOT attach a Dean-Stark trap), add 1,6-hexanediol (1.2 eq) and toluene[3].

• Reagent Addition: Vigorously stir the suspension and carefully add 48% aqueous HBr (1.0 eq)[1]. The mixture will form a distinct biphasic system.

• Thermal Activation: Heat the mixture to a gentle reflux (approx. 110 °C). Maintain vigorous stirring to maximize the interfacial surface area between the aqueous HBr and the organic toluene layer[1].

• In-Process Validation (Monitoring): Reflux for 16–24 hours.

  • Self-Validating Checkpoint: The biphasic nature of the reaction allows for real-time validation. As the reaction progresses, the highly polar 1,6-hexanediol converts to the more lipophilic 6-bromo-1-hexanol, which partitions into the upper toluene layer. TLC analysis (Eluent: 5:1 n-hexane/ethyl acetate) of the organic layer will confirm product formation without interference from the bulk unreacted diol[5].

• Quenching & Workup: Cool the reaction to room temperature. Transfer the mixture to a separatory funnel. Separate the organic phase and extract the aqueous phase once with fresh toluene.

• Neutralization: Wash the combined organic layers sequentially with saturated aqueous NaHCO3​ (to neutralize residual HBr) and brine[1].

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter off the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator[5].

• Purification: Purify the crude pale-yellow oil via silica gel column chromatography.

  • Self-Validating Checkpoint: During chromatography, the stark difference in polarity ensures clear separation. Eluting with 5:1 n-hexane/ethyl acetate will rapidly mobilize the 6-bromo-1-hexanol, while any unreacted 1,6-hexanediol remains tightly bound to the baseline, validating the absolute purity of the collected fractions[5]. High vacuum distillation is an alternative but may induce thermal degradation, lowering overall yield[1].

References

• Monobromination of α , ω ‐Diols: Highly Efficient Preparation of Synthetic Intermediates Academia.edu[Link]

• 6-Bromo-1-hexanol synthesis - Powered by XMB 1.9.11 Sciencemadness.org[Link]

• Solvent Effects on the Monobromination of α,ω-Diols: A Convenient Preparation of ω-Bromoalkanols Organic Chemistry Portal (J. Org. Chem. 2000, 65, 5837-5838)[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. (PDF) Monobromination of  α , ω ‐Diols: Highly Efficient Preparation of Synthetic Intermediates [academia.edu]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Sciencemadness Discussion Board - 6-Bromo-1-hexanol synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Advanced Analytical Characterization: Interpreting NMR and Mass Spectrometry Data for 6-Bromohexyl Acetate vs. Alternatives

As a bifunctional alkylating agent, 6-bromohexyl acetate is a cornerstone molecule in drug development, polymer science, and materials engineering. Its architecture—a flexible six-carbon tether flanked by an acetate ester and a reactive halogen—allows for orthogonal chemical modifications [1]. However, when designing synthetic pipelines, researchers frequently debate whether to use 6-bromohexyl acetate or its more economical chlorinated counterpart, 6-chlorohexyl acetate.

This guide objectively compares the analytical profiles and reactivity performance of 6-bromohexyl acetate against 6-chlorohexyl acetate. By examining Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS) data, we will establish self-validating analytical frameworks that ensure structural integrity and high-yield downstream performance.

Causality in Analytical Differentiation: NMR Spectroscopy

Differentiating between 6-bromohexyl acetate and 6-chlorohexyl acetate via NMR requires understanding the causality of chemical shifts. The electronegativity difference between bromine (Pauling scale: 2.96) and chlorine (Pauling scale: 3.16) directly impacts the shielding of adjacent nuclei.

In ¹H NMR, the methylene protons adjacent to the halogen (-CH₂-X) experience a subtle inductive effect. Chlorine pulls electron density more aggressively than bromine, resulting in a slight downfield shift for the chlorinated compound (~3.53 ppm) compared to the brominated compound (~3.41 ppm).

However, the true diagnostic power lies in ¹³C NMR. The "heavy atom effect" dictates that larger halogens like bromine cause significant upfield shifts in the adjacent carbon atom due to spin-orbit coupling and increased electron cloud polarizability. Consequently, the -CH₂-Br carbon resonates at approximately 33.8 ppm, while the -CH₂-Cl carbon is found much further downfield at 45.0 ppm.

Table 1: Quantitative NMR Chemical Shift Comparison (in CDCl₃)

Structural Feature	6-Bromohexyl Acetate (¹H ppm)	6-Chlorohexyl Acetate (¹H ppm)	6-Bromohexyl Acetate (¹³C ppm)	6-Chlorohexyl Acetate (¹³C ppm)
-CH₃ (Acetate)	2.04 (s, 3H)	2.04 (s, 3H)	21.0	21.0
-O-CH₂-	4.06 (t, 2H)	4.06 (t, 2H)	64.3	64.3
-CH₂-X (Halogen)	3.41 (t, 2H)	3.53 (t, 2H)	33.8	45.0
Carbonyl (C=O)	N/A	N/A	171.2	171.2

Mass Spectrometry and Isotopic Fingerprinting

When utilizing GC-MS, the primary mechanism for structural validation is isotopic fingerprinting. Halogens possess highly distinct natural isotopic abundances that serve as an internal validation gate for mass spectrometry data [2].

Bromine exists naturally as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio (50.69% and 49.31%). Therefore, any intact fragment containing a single bromine atom will present as a characteristic doublet separated by 2 mass units (m/z and m/z+2) with equal peak intensities. Conversely, chlorine exists as ³⁵Cl and ³⁷Cl in roughly a 3:1 ratio, producing a completely different visual signature.

Table 2: Expected GC-MS (EI) Fragmentation Profiles

Compound	Molecular Weight	Molecular Ion [M]⁺ Isotope Ratio	Base Peak / Major Fragment	Fragment Isotope Ratio
6-Bromohexyl Acetate	223.11 g/mol	m/z 222 / 224 (1:1)	m/z 162 / 164 [M - CH₃COOH]⁺	1:1 (Confirms Br retention)
6-Chlorohexyl Acetate	178.66 g/mol	m/z 178 / 180 (3:1)	m/z 118 / 120 [M - CH₃COOH]⁺	3:1 (Confirms Cl retention)

Experimental Methodologies: Self-Validating Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems. If the internal checks fail, the data must be rejected, and the sample re-purified.

Protocol A: High-Resolution NMR Acquisition

Objective: Confirm structural integrity and quantify purity without relying on external calibration curves.

• Sample Preparation: Dissolve 15-20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl₃ provides a deuterium lock for the spectrometer, while TMS acts as an internal standard to flawlessly calibrate the 0.00 ppm baseline, eliminating shift drift [3].

• Acquisition Parameters: Run a standard 1D ¹H experiment (minimum 400 MHz, 16 scans, 30° flip angle, 10-second relaxation delay). Causality: A long relaxation delay ensures complete T1 relaxation, making peak integrations strictly quantitative.

• Self-Validation Gate: Integrate the acetate methyl singlet (~2.04 ppm) and set it to exactly 3.00. Next, evaluate the triplet at ~4.06 ppm (-O-CH₂-). If the integration of the triplet is not exactly 2.00 (±0.05), the sample contains co-eluting impurities or has undergone partial hydrolysis, and the batch must be flagged.

Protocol B: GC-MS Isotopic Confirmation

Objective: Verify halogen presence and screen for degradation byproducts (e.g., elimination of HX).

• Instrument Setup: Utilize a capillary column (e.g., HP-5MS) with helium carrier gas (1.0 mL/min). Set the mass spectrometer to Electron Ionization (EI) mode at 70 eV. Causality: 70 eV is the universal standard for EI; it guarantees that fragmentation patterns will perfectly match established NIST library spectra [2].

• Thermal Gradient: Inject 1 µL of a 1 mg/mL sample solution (in hexane). Hold the oven at 50°C for 2 min, ramp at 15°C/min to 250°C, and hold for 5 min.

• Self-Validation Gate: Locate the peak corresponding to the loss of acetic acid. For the brominated compound, you must observe m/z 162 and 164 at a 1:1 ratio. If you observe a dominant peak at m/z 142 (loss of HBr from the [M-CH₃COOH]⁺ fragment) without the isotopic doublet, the molecule has degraded via thermal elimination prior to ionization.

Caption: Analytical workflow for the structural validation of 6-bromohexyl acetate.

Reactivity Comparison: Why Bromohexyl Outperforms Chlorohexyl

While 6-chlorohexyl acetate is cheaper, 6-bromohexyl acetate is overwhelmingly preferred in drug development and custom synthesis. The causality behind this preference lies in the kinetics of nucleophilic aliphatic substitution (Sₙ2).

Bromide is a significantly larger, more polarizable ion than chloride. Its larger atomic radius diffuses the negative charge over a greater volume, making it an exceptionally stable leaving group. In practical terms, when reacting 6-bromohexyl acetate with a secondary amine or a thiol to build an Active Pharmaceutical Ingredient (API), the activation energy is drastically lower.

Reactions utilizing 6-bromohexyl acetate typically reach >95% conversion within 4-6 hours under mild heating (e.g., 60°C in acetonitrile). Attempting the exact same alkylation with 6-chlorohexyl acetate often requires harsh reflux conditions, extended reaction times (24-48 hours), and the addition of catalytic sodium iodide (a Finkelstein reaction) to force the reaction forward, which introduces unwanted complexity and purification hurdles.

Caption: Kinetic and yield comparison of halogenated hexyl acetates in SN2 reactions.

References

• National Center for Biotechnology Information (NCBI). "6-bromohexyl Acetate." PubChem Compound Summary for CID 11806291. URL: [Link]

• National Institute of Standards and Technology (NIST). "Mass Spectrometry Interpretation and Isotope Patterns." NIST Chemistry WebBook, SRD 69. URL:[Link]

• National Institute of Advanced Industrial Science and Technology (AIST). "Spectral Database for Organic Compounds (SDBS)." AIST Research Data. URL:[Link]

Advanced Structural Verification of 6-Bromohexyl Acetate Derivatives: A Comparative Analytical Guide

Introduction

6-Bromohexyl acetate (6-BHA) is a highly versatile bifunctional linker widely utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and novel lipid nanoparticles[1]. Because it possesses both a reactive alkyl bromide (susceptible to nucleophilic substitution) and an acetate ester (susceptible to hydrolysis or transesterification), derivatization often yields complex mixtures containing regioisomers, hydrolysis byproducts, or elimination products[1]. Therefore, rigorous structural verification is paramount to ensure the integrity of the final therapeutic conjugate.

This guide objectively compares standard and advanced analytical workflows for the structural verification of 6-BHA derivatives, detailing the causality behind experimental choices and providing self-validating protocols for researchers and drug development professionals.

Comparative Analytical Strategies

When verifying the structure of newly synthesized 6-BHA derivatives (e.g., post-nucleophilic substitution at the bromide), researchers typically choose between a Standard Workflow (1D NMR + Low-Res LC-MS) and an Advanced Workflow (1D/2D NMR + ESI-HRMS)[2][3].

Causality Behind the Methodological Choice: While 1D 1 H NMR is sufficient for confirming the presence of the acetate methyl group (singlet at ~2.0 ppm) and the methylene adjacent to the ester (triplet at ~4.0 ppm)[1][4], it often fails to definitively prove the regiochemistry of complex substitutions (e.g., distinguishing between N-alkylation and O-alkylation in heterocyclic warheads). 2D NMR (HSQC/HMBC) bridges this gap by mapping direct and long-range carbon-proton connectivities[2][5].

Furthermore, High-Resolution Mass Spectrometry (HRMS) is critical for 6-BHA derivatives to identify the exact mass[2]. If the bromine atom is retained in an intermediate, HRMS easily distinguishes the distinct 1:1 isotopic signature of the 79 Br and 81 Br isotopes. If the bromine is successfully substituted, the complete absence of this isotopic doublet serves as definitive proof of reaction completion[1].

Quantitative Comparison of Verification Workflows

Table 1: Performance Metrics of Verification Workflows for 6-BHA Derivatives

Parameter	Standard Workflow (1D NMR + LC-MS)	Advanced Workflow (1D/2D NMR + ESI-HRMS)
Mass Accuracy	± 0.1 - 0.5 Da	<5 ppm (Exact Mass)[2]
Isotopic Resolution	Low (Often merges Br isotopes)	High (Distinct 79 Br/ 81 Br signatures)[2]
Regiochemical Proof	Inferential (via 1D chemical shifts)	Definitive (via HMBC/HSQC correlations)[2][5]
Sample Requirement	1 - 5 mg	0.1 - 2 mg (with Cryoprobe technology)[5]
Analysis Time	~15 - 30 minutes	2 - 4 hours
Primary Utility	Routine reaction monitoring	Final compound characterization & publication

Structural Verification Workflow

Analytical workflow for the structural verification of 6-BHA derivatives.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, embedding internal controls directly into the methodology.

Protocol 1: ESI-HRMS Analysis for Isotopic and Exact Mass Verification

Objective: Confirm the exact mass of the derivative and evaluate the presence/absence of the bromine atom via its isotopic signature. Self-Validation Mechanism: The continuous infusion of an internal calibrant (e.g., sodium formate) ensures mass accuracy <5 ppm, ruling out isobaric interferences and false positives[2].

• Sample Preparation: Dissolve 0.1 mg of the purified 6-BHA derivative in 1 mL of LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid.

• Blank Run (Control): Inject the pure solvent matrix to establish a baseline and confirm the absence of column carryover.

• Calibration: Infuse the internal calibrant solution to calibrate the TOF/Orbitrap analyzer in real-time.

• Injection & Ionization: Inject 2 μ L of the sample. Utilize Electrospray Ionization (ESI) in positive ion mode.

• Data Acquisition & Analysis: Scan from m/z 100 to 1000.

  • Causality Check: If the derivative retains the unreacted bromine atom, look for the characteristic M and M+2 peaks in a 1:1 intensity ratio (due to 79 Br and 81 Br). If the bromine was successfully substituted (e.g., by an amine to form a PROTAC linker), this isotopic doublet must be completely absent, and the exact mass must match the calculated theoretical mass of the new conjugate within 5 ppm[2].

Protocol 2: 1D and 2D NMR Structural Elucidation

Objective: Verify the integrity of the hexyl chain, the acetate group, and the regiochemistry of the substitution. Self-Validation Mechanism: Co-acquisition of 1D 1 H and 2D HSQC/HMBC ensures that every proton resonance is directly correlated to its attached carbon, preventing the misassignment of overlapping multiplets[5].

• Sample Preparation: Dissolve 5-10 mg of the purified derivative in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard[4].

• 1D 1 H NMR Acquisition: Acquire at 400 MHz or higher.

  • Causality Check: Verify the acetate methyl protons (singlet at δ ~2.0 ppm) and the methylene protons adjacent to the ester oxygen (triplet at δ ~4.0 ppm) to ensure the ester was not hydrolyzed during the reaction[1][4]. If the terminal bromine is unreacted, a triplet at δ 3.4 ppm (-CH 2​ -Br) will be present[1]. If substituted, this peak will shift (e.g., upfield for an amine substitution).

• 2D HSQC Acquisition: Run a 1 H- 13 C HSQC experiment to map direct C-H bonds.

  • Causality Check: The internal hexyl chain methylene protons ( δ 1.3-1.9 ppm) often overlap in 1D 1 H NMR[1]. HSQC separates these signals along the 13 C dimension ( δ 25-32 ppm), allowing precise assignment of the alkyl chain without ambiguity[1][5].

• 2D HMBC Acquisition: Run a 1 H- 13 C HMBC experiment to observe long-range (2-3 bond) couplings.

  • Causality Check: To definitively prove that a new moiety (e.g., a PROTAC warhead) is attached to the C6 position of the hexyl chain, look for a cross-peak between the C6 protons and a carbon atom on the newly attached moiety. This rules out alternative regioisomers[2][5].

References

• BenchChem Technical Support Team. "6-bromohexyl Acetate | 68797-94-4". BenchChem.
• "Structure verification of small molecules using mass spectrometry and NMR spectroscopy". ResearchGate.
• "12.2: NMR Spectra - an introduction and overview". Chemistry LibreTexts.
• "Essential Parameters for Structural Analysis and Dereplication by 1H NMR Spectroscopy". Journal of Natural Products - ACS Publications.
• "NMR AS A TOOL FOR COMPOUND IDENTIFICATION IN MIXTURES". ChemRxiv.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

1-Hexanol, 6-bromo-, acetate proper disposal procedures

Operational Guide: Safe Handling and RCRA-Compliant Disposal of 1-Hexanol, 6-bromo-, acetate

As a bifunctional linear-chain organic compound, 1-Hexanol, 6-bromo-, acetate (commonly known as 6-bromohexyl acetate, CAS: 68797-94-4) is a highly versatile building block in polymer chemistry, photoresponsive materials, and pharmaceutical synthesis[1]. However, its dual reactivity—driven by a terminal bromine atom and an acetate ester group—demands rigorous operational safety and highly specific disposal protocols[1].

Because it contains a carbon-halogen bond, this compound is legally classified as a halogenated organic solvent under the Resource Conservation and Recovery Act (RCRA)[2]. Improper disposal not only violates Environmental Protection Agency (EPA) regulations but also risks severe environmental toxicity and dangerous laboratory reactions[3][4]. This guide provides a self-validating, step-by-step operational framework for the safe handling, accumulation, and disposal of this compound.

Part 1: Physicochemical Profile & Hazard Causality

To design a safe disposal system, one must first understand the molecular behavior of the waste. The physical and hazard properties of 1-Hexanol, 6-bromo-, acetate directly dictate its required waste stream.

Table 1: Quantitative Data and Disposal Causality

Property / Hazard	Value / Classification	Mechanistic Impact on Disposal
CAS Number	68797-94-4	Serves as the unique identifier required for EPA waste profiling and broker manifests[1][5].
Molecular Formula	C8H15BrO2	The presence of Bromine (Br) legally mandates its isolation into a Halogenated waste stream[1].
Molecular Weight	223.11 g/mol	Informs vapor density; vapors are heavier than air and will pool in lower areas if ventilation fails[1][5].
GHS Health Hazards	Eye Irrit. 2 (H319), Skin Sens. 1 (H317), Asp. Tox. 1 (H304)	Mandates strict PPE (nitrile/neoprene gloves, goggles) to prevent dermal sensitization and aspiration pneumonitis[6][7].
Environmental Hazards	Aquatic Chronic 2 (H411)	Prohibits sink disposal; requires secondary containment to prevent leaching into aquatic ecosystems[7][8].
Chemical Incompatibilities	Strong oxidizers, strong acids/bases	Mixing causes exothermic hydrolysis of the acetate group or toxic gas release; dictates strict segregation[6].

Part 2: Step-by-Step Disposal Workflows

The following protocols are designed as self-validating systems. Each step includes a verification check to ensure the integrity of the disposal process.

Protocol A: Routine Waste Accumulation and Segregation

• Waste Segregation (Critical Step) : Deposit 1-Hexanol, 6-bromo-, acetate exclusively into waste carboys explicitly designated for Halogenated Organic Solvents [3].

  • Causality: Halogenated compounds require specialized high-temperature incineration equipped with acid gas scrubbers to neutralize the hydrogen bromide (HBr) gas generated during combustion. Mixing halogenated waste with non-halogenated waste unnecessarily increases the volume of expensive halogenated processing and violates EPA waste minimization guidelines[3][4].

• Compatibility Verification : Before adding the waste, verify the carboy contains NO strong oxidizing agents (e.g., nitrates, perchlorates, hydrogen peroxide) or inorganic acids[3].

  • Causality: The acetate ester group can undergo rapid, exothermic hydrolysis or oxidation when exposed to strong acids or oxidizers, potentially leading to pressure buildup and container rupture[3][6].

• RCRA-Compliant Labeling : Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state "Halogenated Organic Solvents" and include the exact accumulation start date[9].

  • Causality: Vague terms like "spent aqueous" or "organic waste" are legally insufficient. Exact chemical class identification is required by 40 CFR section 262 to protect emergency responders in the event of a fire or spill[9].

• Storage Limits : Store the sealed container in a designated Central Accumulation Area (CAA) utilizing secondary containment. Ensure the laboratory does not exceed the 50-gallon accumulation limit for standard operations[3].

• Licensed Broker Transfer : Initiate a waste pickup request through your Environmental Health and Safety (EHS) department or a licensed EPA waste broker to transport the material for final high-temperature incineration[4][10].

Protocol B: Laboratory Spill Response

• Evacuate and Ventilate : Immediately remove personnel from the immediate area and ensure the chemical fume hood or room ventilation is operating at maximum capacity.

  • Causality: The compound emits toxic fumes under fire or spill conditions and poses an inhalation and aspiration hazard[6][7].

• Don Appropriate PPE : Equip chemical-resistant gloves, protective safety goggles, and a lab coat[1][6].

• Containment : Surround the spill with an inert absorbent material such as silica gel, sand, or a universal binder[11].

  • Causality: Avoid using combustible materials like sawdust. Because the liquid is a combustible solvent, introducing organic particulate matter increases the fire risk[11][12].

• Collection : Carefully sweep the absorbed mixture using non-sparking tools and place it into a compatible, sealable hazardous waste container[13].

• Decontamination : Wash the affected surface thoroughly with water and a non-abrasive soap to remove residual ester and brominated organics[6].

Part 3: Visualizing the Disposal Pathway

The following diagram illustrates the logical progression of 1-Hexanol, 6-bromo-, acetate from generation to final destruction, emphasizing the critical decision gates required for RCRA compliance.

Workflow for the RCRA-compliant segregation and disposal of 6-bromohexyl acetate.

Sources

• 1. 6-bromohexyl Acetate | 68797-94-4 | Benchchem [benchchem.com]
• 2. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 3. louisville.edu [louisville.edu]
• 4. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]
• 5. Cas 68797-94-4,1-Hexanol, 6-bromo-, acetate | lookchem [lookchem.com]
• 6. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 7. Solvant Stoddard, Thermo Scientific Chemicals 1 kg | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.fr]
• 8. Stoddard Solvent 1 kg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
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• 11. fishersci.com [fishersci.com]
• 12. benchchem.com [benchchem.com]
• 13. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling 1-Hexanol, 6-bromo-, acetate

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a fundamental pillar of experimental reproducibility and operational excellence. Handling bifunctional molecules like 1-Hexanol, 6-bromo-, acetate (also known as 6-bromohexyl acetate, CAS 68797-94-4) requires a deep understanding of both its chemical reactivity and its hazard profile.

This compound features a terminal bromine atom and an acetate ester group, making it a highly versatile building block in polymer chemistry and photoresponsive materials[1]. However, this dual functionality also dictates stringent personal protective equipment (PPE) requirements and specialized disposal protocols.

The following guide provides authoritative, step-by-step methodologies for the safe handling, experimental application, and disposal of 1-Hexanol, 6-bromo-, acetate.

Physicochemical Hazard Profile & Causality

To design an effective safety protocol, we must first understand the causality behind the hazards. 1-Hexanol, 6-bromo-, acetate is a combustible liquid that acts as a severe skin sensitizer and eye irritant[2].

Table 1: Physicochemical & Hazard Data Influencing PPE Selection

Parameter	Value / Classification	Operational Causality & PPE Impact
Molecular Formula	C8H15BrO2[1]	The halogenated ester structure easily permeates thin latex. Mandates the use of heavy-duty nitrile or neoprene gloves.
Hazard Statements	H317, H319[2]	Recognized as an allergic skin sensitizer and serious eye irritant. Mandates chemical splash goggles and a fully buttoned lab coat.
Thermal Decomposition	Emits HBr and COx[2]	Thermal breakdown yields highly toxic hydrogen bromide (HBr) gas. Strict requirement for handling exclusively within a certified chemical fume hood.
Physical State	Colorless liquid[1]	Droplets and spills are visually difficult to detect on dark laboratory surfaces, requiring chemical-resistant boots to prevent accidental dermal absorption.

The PPE Matrix & Self-Validating Donning Protocol

Safety protocols fail when they rely on assumption. A robust PPE strategy must be a self-validating system where the integrity of the protective barrier is proven before chemical exposure occurs.

Protocol 1: Self-Validating PPE Donning Procedure

• Fume Hood Verification: Before donning PPE, verify the fume hood flow rate is >100 feet per minute (fpm).

  • Causality: This ensures adequate capture velocity for volatile organic vapors and aerosols before the reagent container is even opened[3].

• Glove Integrity Test: Select heavy-duty nitrile or neoprene gloves. Perform an air-inflation test by trapping air inside the glove and tightly rolling the cuff.

  • Validation: If the glove holds pressure without deflating, the microscopic barrier is intact. Discard if any pressure loss is detected.

• Dermal Protection: Don a flame-resistant lab coat and a chemical-resistant apron. Ensure the cuffs of the lab coat are tucked under the gloves.

  • Causality: This overlapping technique prevents capillary action from drawing spilled liquid up the forearm[3].

• Ocular Protection: Don chemical splash goggles. Standard safety glasses are strictly prohibited.

  • Causality: Safety glasses do not form a seal against the face, leaving the mucous membranes of the eyes vulnerable to aerosolized droplets or ambient vapor[2].

Logical workflow for PPE donning and self-validation prior to handling.

Experimental Workflow: Phase-Transfer Catalyzed (PTC) Synthesis

To contextualize the handling of 1-Hexanol, 6-bromo-, acetate, we look at its synthesis via Phase-Transfer Catalysis (PTC). This method highlights the necessity of proper ventilation and spill control when managing biphasic organic reactions.

Protocol 2: PTC Acetylation of 6-Bromo-1-hexanol

• Biphasic Setup: In a reaction vessel secured inside the fume hood, dissolve the precursor (6-bromo-1-hexanol) in a water-immiscible organic solvent, such as dichloromethane[1].

• Catalyst Addition: Add an aqueous solution of sodium acetate alongside a catalytic amount of tetra-n-butylammonium bromide[1].

  • Causality: The PTC facilitates the migration of the hydrophilic acetate nucleophile into the lipophilic organic phase, accelerating the reaction without requiring harsh, high-temperature conditions that could vaporize the solvent.

• Reagent Introduction: Vigorously stir the biphasic mixture and add the acetylating agent (e.g., acetyl chloride) dropwise at room temperature[1].

  • Validation: The controlled dropwise addition acts as a self-regulating thermal control, physically preventing an exothermic runaway reaction.

• Phase Separation: Transfer the crude mixture to a separatory funnel and wash with water and brine[1].

  • Validation: The distinct, sharp separation of the aqueous and organic layers visually validates the completion of the biphasic extraction.

Spill Response and Incineration-Based Disposal Plan

Because 1-Hexanol, 6-bromo-, acetate is a halogenated organic compound, it cannot be disposed of down the drain or in regular trash[1]. Improper disposal risks severe environmental contamination and laboratory fires.

Protocol 3: Emergency Spill Response and Routine Disposal

• Immediate Isolation: In the event of a spill, immediately evacuate the area and maximize fume hood ventilation[1]. Remove all sources of ignition, as the liquid is combustible[3].

• Inert Absorption: Apply an inert absorbent material, such as dry sand or silica gel, directly to the spill[3].

  • Causality: Reactive or combustible absorbents (like sawdust) must be strictly avoided, as they can interact exothermically with halogenated organic compounds.

• Containment: Scoop the absorbed solid into a sealable hazardous waste container using non-sparking tools to prevent electrostatic discharge[3].

• Incineration Preparation (Routine Waste): For routine laboratory disposal, dissolve or mix the collected 6-bromohexyl acetate waste with a highly combustible solvent[4].

• Final Disposal: Transfer the mixture to a certified chemical incinerator equipped with an afterburner and scrubber[4].

  • Causality: The scrubber is a non-negotiable requirement; it chemically neutralizes the highly toxic hydrogen bromide (HBr) gas generated during the combustion of the brominated alkyl chain[2].

Standardized spill response and hazardous waste disposal pathways.

References[2] Matrix Scientific, "6-Bromohexyl acetate Safety Data Sheet", 1int.co.uk.https://1int.co.uk/SDS/296470.pdf[3] ChemicalBook, "6-bromohexyl acetate - Safety Data Sheet", chemicalbook.com.https://www.chemicalbook.com/ProductMSDSDetailCB6258057_EN.htm[1] BenchChem Technical Support Team, "Proper Disposal of 6-Bromohexyl Acetate: A Guide for Laboratory Professionals", benchchem.com.https://www.benchchem.com/product/b1089901[4] ChemicalBook, "6-bromohexyl acetate | 8052-41-3", chemicalbook.com. https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6258057.htm

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